Isobutyl decanoate

• CAS: 30673-38-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Isobutyl Decanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of isobutyl decanoate (B1226879), a compound of interest in various scientific and industrial applications. The information is presented to meet the needs of researchers, scientists, and professionals in drug development, with a focus on clarity, detail, and practical application.

Physical Properties of Isobutyl Decanoate

Isobutyl decanoate, also known as 2-methylpropyl decanoate, is an ester with the chemical formula C₁₄H₂₈O₂.[1][2][3][] It is recognized for its utility as a flavoring and fragrance agent and is also explored in other chemical synthesis applications. A summary of its core physical properties is provided in the table below for easy reference and comparison.

Property	Value	Conditions
Molecular Formula	C₁₄H₂₈O₂
Molecular Weight	228.37 g/mol	[1][2][3][][5]
Appearance	Colorless, clear liquid (estimated)	[1]
Density	0.86 g/cm³	[][6]
Specific Gravity	0.852 - 0.869	@ 25°C
Boiling Point	265 - 268 °C	@ 760 mmHg[1]
Refractive Index	1.424 - 1.431	@ 20°C[1]
Vapor Pressure	0.009 mmHg	@ 25°C (estimated)[1]
Flash Point	115 °C (239 °F)	Closed Cup[1][6]
Solubility	Soluble in alcohol. Insoluble in water (0.4196 mg/L @ 25°C, est.).[1]
LogP (o/w)	5.724 (estimated)	[1]

Experimental Protocols

The accurate determination of physical properties is fundamental in chemical research and development. The following are detailed methodologies for key experiments cited in determining the properties of isobutyl decanoate.

1. Determination of Boiling Point (Capillary Method)

The capillary method is a common and efficient technique for determining the boiling point of a liquid sample.[7]

• Apparatus : A small test tube, a capillary tube (sealed at one end), a thermometer, a heating apparatus (e.g., a Thiele tube or a melting point apparatus with a heating block), and a rubber band or wire to attach the capillary tube to the thermometer.

• Procedure :

  • A small amount of the liquid sample (isobutyl decanoate) is placed in the small test tube.

  • The capillary tube, with its open end downwards, is placed into the test tube containing the liquid.

  • The test tube assembly is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

  • The entire setup is heated gently and uniformly.

  • As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube.

  • The heating is then discontinued, and the apparatus is allowed to cool slowly.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[7][8]

2. Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer or a specific gravity bottle.

• Apparatus : A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it), an analytical balance, and a thermostatically controlled water bath.

• Procedure :

  • The empty, clean, and dry pycnometer is weighed accurately.

  • The pycnometer is filled with the liquid sample (isobutyl decanoate), ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped off.

  • The filled pycnometer is weighed.

  • The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density (e.g., distilled water) at the same temperature.

  • The filled pycnometer with the reference liquid is weighed.

  • The density of the sample is calculated using the formula: Density of sample = (mass of sample / mass of reference liquid) * density of reference liquid

3. Determination of Refractive Index (Abbe Refractometer)

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

• Apparatus : An Abbe refractometer, a constant temperature water bath, and a dropper.

• Procedure :

  • The refractometer is calibrated using a standard liquid with a known refractive index.

  • The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol (B145695) or acetone) and allowed to dry.

  • A few drops of the liquid sample (isobutyl decanoate) are placed on the prism.

  • The prism is closed, and the sample is allowed to come to the desired temperature, which is maintained by the circulating water from the water bath.

  • The light source is switched on, and the eyepiece is adjusted until the crosshairs are in focus.

  • The handwheel is turned to bring the boundary line between the light and dark fields into the center of the crosshairs.

  • If a colored fringe is observed, the compensator is adjusted to sharpen the boundary line.

  • The refractive index is read directly from the instrument's scale.

Logical Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the physical properties of a liquid chemical sample like isobutyl decanoate.

Caption: Workflow for determining physical properties of Isobutyl Decanoate.

References

• 1. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isobutyl decanoate | 30673-38-2 | MOLNOVA [molnova.com]
• 5. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 30673-38-2 CAS MSDS (ISOBUTYL DECANOATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Video: Boiling Points - Concept [jove.com]
• 8. uomus.edu.iq [uomus.edu.iq]

2-methylpropyl decanoate CAS number and synonyms

An In-depth Technical Guide to 2-Methylpropyl Decanoate (B1226879)

This technical guide provides a comprehensive overview of 2-methylpropyl decanoate, including its chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis, and a workflow for its quality control analysis. This document is intended for researchers, scientists, and professionals in the fields of chemistry and drug development.

Chemical Identity

CAS Number: 30673-38-2[1][2][3]

Synonyms:

• Isobutyl decanoate[2][4]

• Decanoic acid, 2-methylpropyl ester[3][4]

• n-Capric acid isobutyl ester[4]

• Isobutyl caprate[3][4]

• Decanoic acid, isobutyl ester[5]

• 2-methyl propyl decanoate[5]

• 2-methylpropyl decanoat[2]

Physicochemical Properties

A summary of the key quantitative data for 2-methylpropyl decanoate is presented in the table below.

Property	Value	Units	Reference(s)
Molecular Formula	C14H28O2	[1][4][5][6]
Molecular Weight	228.37	g/mol	[1][4][6]
Appearance	Colorless clear liquid	[7]
Assay	95.00 to 100.00	%	[7]
Specific Gravity	0.85200 to 0.86900 @ 25.00 °C	[7]
Refractive Index	1.42400 to 1.43100 @ 20.00 °C	[7]
Boiling Point	265.00 to 268.00 @ 760.00 mm Hg	°C	[7]
Vapor Pressure	0.009000	mmHg @ 25.00 °C	[7]
Flash Point	239.00 (115.00)	°F (°C)	[7]
logP (o/w)	5.724 (estimated)	[7]
Solubility	Soluble in alcohol; Insoluble in water	[7]
Water Solubility	0.4196 (estimated)	mg/L @ 25 °C	[7]

Experimental Protocols

Synthesis of 2-Methylpropyl Decanoate via Fischer Esterification

This protocol describes the synthesis of 2-methylpropyl decanoate from decanoic acid and 2-methylpropan-1-ol (isobutanol) using an acid catalyst. This method is adapted from standard Fischer esterification procedures.

Materials:

• Decanoic acid

• 2-Methylpropan-1-ol (Isobutanol)

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine decanoic acid and an excess of 2-methylpropan-1-ol (typically 1.5 to 3 equivalents). Add a few boiling chips.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (a few drops) to the mixture while stirring.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle or oil bath.[8][9] The reaction is typically refluxed for 1-10 hours.[8] The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). To drive the equilibrium towards the product, the water formed during the reaction can be removed using a Dean-Stark apparatus.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Dilute the mixture with diethyl ether.

  • Wash the organic layer sequentially with:

    • Water

    • Saturated sodium bicarbonate solution (to neutralize the acid catalyst) - be cautious of CO₂ evolution.

    • Brine (to remove residual water)

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The crude 2-methylpropyl decanoate can be purified by fractional distillation under reduced pressure to obtain the final product.

Quality Control: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a general method for the analysis of 2-methylpropyl decanoate to confirm its identity and purity.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., DB-5 or HP-5MS).

Procedure:

• Sample Preparation: Prepare a dilute solution of the synthesized 2-methylpropyl decanoate in a volatile organic solvent such as hexane (B92381) or ethyl acetate.

• GC-MS Method:

  • Injector Temperature: Set to a temperature that ensures efficient vaporization of the analyte (e.g., 250 °C).

  • Oven Temperature Program: A typical program would start at a low temperature (e.g., 60 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280 °C) to ensure elution of the ester.

  • Carrier Gas: Helium is commonly used as the carrier gas.

  • MS Parameters: The mass spectrometer is typically operated in electron ionization (EI) mode at 70 eV. The mass range is scanned to detect the molecular ion and characteristic fragment ions of 2-methylpropyl decanoate.

• Data Analysis: The identity of the compound is confirmed by comparing the obtained mass spectrum with a reference spectrum from a database (e.g., NIST). The purity is determined by the relative area of the product peak in the chromatogram.

Visualizations

Fischer Esterification Reaction Scheme

Caption: Reaction scheme for the synthesis of 2-methylpropyl decanoate.

Experimental Workflow for Synthesis and Purification

Caption: Synthesis and purification workflow.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. static.igem.org [static.igem.org]
• 3. studylib.net [studylib.net]
• 4. cerritos.edu [cerritos.edu]
• 5. Human Metabolome Database: 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0031246) [hmdb.ca]
• 6. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0034239) [hmdb.ca]
• 7. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 8. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 9. community.wvu.edu [community.wvu.edu]

An In-depth Technical Guide to the Physicochemical Properties of Isobutyl Decanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of isobutyl decanoate (B1226879), a compound of interest in various scientific fields. This document outlines its key physicochemical properties, detailed experimental protocols for their determination, and a workflow for these procedures.

Quantitative Data Summary

The molecular weight and density of isobutyl decanoate are summarized in the table below. These values are compiled from various sources, providing a reliable reference for laboratory and research applications.

Property	Value	Unit	Conditions	Citations
Molecular Weight	228.37 - 228.38	g/mol	[1][2][3]
Density	0.852 - 0.869	g/mL	25 °C	[4]
~0.86	g/mL	Not Specified
Molecular Formula	C₁₄H₂₈O₂	[1][3]

Experimental Protocols

Detailed methodologies for the experimental determination of molecular weight and density are crucial for reproducible and accurate scientific research. Below are protocols adapted for a liquid ester such as isobutyl decanoate.

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio of ions. The molecular weight of a compound can be determined with high accuracy and sensitivity using this method.

Methodology:

• Sample Preparation: Prepare a dilute solution of isobutyl decanoate in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile). The concentration should be in the range of 1-10 µg/mL.

• Instrumentation: Utilize an electrospray ionization (ESI) mass spectrometer.

• Ionization: Introduce the sample solution into the ESI source. The compound will be ionized, typically forming protonated molecules [M+H]⁺.

• Mass Analysis: The ions are then transferred to the mass analyzer (e.g., quadrupole, time-of-flight) where they are separated based on their mass-to-charge ratio (m/z).

• Detection: The detector records the abundance of each ion at a specific m/z value.

• Data Analysis: The resulting mass spectrum will show a peak corresponding to the [M+H]⁺ ion. The molecular weight of isobutyl decanoate is calculated by subtracting the mass of a proton (approximately 1.007 Da) from the measured m/z value of this peak.

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it, which allows air bubbles to escape. This method provides a very precise measurement of a liquid's density.

Methodology:

• Cleaning and Calibration:

  • Thoroughly clean the pycnometer with a suitable solvent and dry it completely.

  • Determine and record the mass of the empty, dry pycnometer (m_pycnometer).

  • Fill the pycnometer with a reference liquid of known density, typically distilled water, at a constant temperature (e.g., 25°C). Ensure the liquid fills the capillary tube.

  • Weigh the filled pycnometer and record the mass (m_pycnometer+water).

  • Calculate the mass of the water (m_water = m_pycnometer+water - m_pycnometer).

  • The volume of the pycnometer can be calculated using the density of water at the experimental temperature (V = m_water / ρ_water).

• Sample Measurement:

  • Empty and dry the pycnometer.

  • Fill the pycnometer with isobutyl decanoate at the same constant temperature.

  • Weigh the pycnometer filled with isobutyl decanoate and record the mass (m_pycnometer+sample).

  • Calculate the mass of the isobutyl decanoate (m_sample = m_pycnometer+sample - m_pycnometer).

• Density Calculation:

  • The density of the isobutyl decanoate (ρ_sample) is calculated by dividing the mass of the sample by the volume of the pycnometer (ρ_sample = m_sample / V).

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the density of isobutyl decanoate.

Caption: Workflow for Density Determination of Isobutyl Decanoate.

References

• 1. Isobutyl decanoate | 30673-38-2 | MOLNOVA [molnova.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isobutyl decanoate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]

A Comprehensive Technical Guide to the Solubility of Isobutyl Decanoate in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of isobutyl decanoate (B1226879) in aqueous and organic media. Isobutyl decanoate, a fatty acid ester, sees wide application in the pharmaceutical, cosmetic, and flavor industries, making a thorough understanding of its solubility characteristics essential for formulation development, quality control, and manufacturing processes. This document compiles available quantitative and qualitative solubility data, details established experimental protocols for solubility determination, and presents visual workflows to facilitate experimental design and execution.

Core Principles of Solubility

The solubility of a substance is fundamentally governed by the principle of "like dissolves like." This principle dictates that a solute will dissolve most readily in a solvent with similar physicochemical properties, particularly polarity. Isobutyl decanoate possesses a dual nature; the long, nonpolar decanoate tail imparts significant hydrophobic character, while the ester functional group introduces a degree of polarity. Consequently, its solubility is a balance between these competing characteristics. It is anticipated to exhibit low solubility in polar solvents like water and higher solubility in organic solvents that can effectively solvate its nonpolar alkyl chain.

Quantitative and Qualitative Solubility Data

Quantitative solubility data for isobutyl decanoate in a wide range of organic solvents is not extensively available in public literature. However, based on its structural properties and available data for similar esters, a comprehensive solubility profile can be constructed.

Solubility of Isobutyl Decanoate

Solvent	Temperature (°C)	Solubility
Water	25	0.4196 mg/L (estimated)[1]
Alcohol	-	Soluble[1]

Representative Solubility of Structurally Similar Esters

To provide a broader understanding, the following table summarizes the solubility of esters with similar chain lengths and structures in various common organic solvents. This data can serve as a valuable reference for solvent selection in formulation and analytical method development.

Ester	Solvent	Temperature (°C)	Solubility
Ethyl Decanoate	Water	-	Insoluble[1]
Ethanol	-	Soluble[1], Miscible
Ether	-	Soluble[1], Miscible
Chloroform	-	Soluble[1], Miscible
Methyl Decanoate	Water	-	Insoluble[2]
Ethanol	-	Very Soluble[2]
Ether	-	Very Soluble[2]
Chloroform	-	Slightly Soluble[2]
DMSO	-	100 mg/mL[3]
Butyl Decanoate	Water	25	0.3631 mg/L (estimated)[4]
Alcohol	-	Soluble[4]
Isobutyl Octanoate	Water	25	4.064 mg/L (estimated)[5]
Alcohol	-	Soluble[5]

Experimental Protocols for Solubility Determination

Accurate determination of isobutyl decanoate solubility requires robust and well-defined experimental protocols. The isothermal shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound in a given solvent.

Isothermal Shake-Flask Method

This method involves equilibrating an excess amount of the solute with the solvent at a constant temperature until saturation is achieved. The concentration of the dissolved solute is then determined analytically.

Detailed Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of isobutyl decanoate to a series of vials, each containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure that a saturated solution is formed at equilibrium.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period (typically 24 to 72 hours) to ensure that equilibrium is reached. The exact time required to reach equilibrium should be determined experimentally by analyzing samples at different time points until the concentration of the dissolved isobutyl decanoate remains constant.

• Phase Separation:

  • Once equilibrium is established, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for a sufficient time to allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe. To ensure that no solid particles are transferred, the syringe should be fitted with a suitable filter (e.g., a 0.45 µm PTFE filter).

• Quantification:

  • Accurately dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the linear range of a pre-validated analytical method.

  • Analyze the diluted samples using a suitable analytical technique, such as Gas Chromatography (GC) with a Flame Ionization Detector (FID) or High-Performance Liquid Chromatography (HPLC) with a suitable detector, to determine the concentration of isobutyl decanoate.

  • Prepare a calibration curve using standard solutions of isobutyl decanoate of known concentrations to quantify the amount of dissolved solute in the samples.

• Data Analysis:

  • Calculate the solubility of isobutyl decanoate in each solvent based on the measured concentration and the dilution factor used.

  • Solubility is typically expressed in units of mass per volume (e.g., mg/mL or g/100 mL) or molarity (mol/L).

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the experimental protocol for determining the solubility of isobutyl decanoate.

Caption: Experimental workflow for solubility determination.

Caption: Key factors influencing the solubility of isobutyl decanoate.

References

• 1. chembk.com [chembk.com]
• 2. Methyl Decanoate | C11H22O2 | CID 8050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. butyl decanoate, 30673-36-0 [thegoodscentscompany.com]
• 5. isobutyl octanoate, 5461-06-3 [thegoodscentscompany.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physicochemical Properties of Isobutyl Decanoate (B1226879)

Introduction

Isobutyl decanoate (C14H28O2) is a decanoate ester formed from the condensation of decanoic acid and isobutanol.[1] It is a compound of interest in various fields, including flavor and fragrance, and as a potential biomarker.[2] A thorough understanding of its physicochemical properties, such as boiling point and vapor pressure, is crucial for its application in research and development, particularly in areas requiring controlled volatilization or purification. This guide provides a detailed overview of these key parameters, including experimental methodologies for their determination.

Core Physicochemical Data

The boiling point and vapor pressure are fundamental properties that dictate the phase behavior of a substance. For isobutyl decanoate, the following values have been reported:

Property	Value	Conditions
Boiling Point	265.00 to 268.00 °C	@ 760.00 mm Hg[3]
Boiling Point	265 °C	Not specified
Vapor Pressure	0.009000 mmHg	@ 25.00 °C (estimated)[3]

Experimental Protocols for Determination of Physicochemical Properties

While specific experimental details for isobutyl decanoate are not extensively published, the following are detailed, standard methodologies that would be employed for the accurate determination of its boiling point and vapor pressure.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a substance like isobutyl decanoate with a high boiling point, distillation-based methods are appropriate.

Methodology: Ebulliometry using a Fischer Labodest® VLE 602 or similar apparatus

• Apparatus Setup: A dynamic vapor-liquid equilibrium (VLE) apparatus, such as the Fischer Labodest® VLE 602, is assembled. This consists of a reboiler, a Cottrell pump for circulating the liquid and vapor phases, a condenser, and a temperature and pressure measurement system. The temperature is measured using a calibrated Pt100 resistance thermometer with an uncertainty of ±0.1 K.[4] Pressure is controlled and measured using a high-precision pressure controller.

• Sample Preparation: A sample of high-purity isobutyl decanoate (>98%) is placed in the reboiler.

• Equilibrium Establishment: The sample is heated, and the system is allowed to reach thermal equilibrium at a set pressure (e.g., 1013 mbar). The Cottrell pump ensures that the boiling liquid and its vapor are in intimate contact, promoting equilibrium.

• Data Acquisition: Once the temperature and pressure readings stabilize, indicating that the liquid and vapor phases are in equilibrium, the boiling temperature is recorded. To ensure accuracy, measurements are typically repeated at various pressures.

• Data Analysis: The recorded boiling points at different pressures can be used to develop a vapor pressure curve and can be fitted to equations like the Antoine equation (log(P) = A - B / (T + C)).

Vapor Pressure Determination

Given the low volatility of isobutyl decanoate at ambient temperatures, methods suitable for low vapor pressures are required.

Methodology: Thermogravimetric Analysis (TGA)

This method relates the rate of mass loss due to evaporation in a controlled environment to the vapor pressure.

• Apparatus: A conventional thermobalance is used. The instrument is calibrated using reference materials with known vapor pressures.

• Sample Preparation: A small, precise amount of isobutyl decanoate is placed in a standard sample holder within the thermobalance.

• Isothermal Measurement: The sample is heated to a specific, constant temperature (e.g., 25 °C) under a controlled atmosphere (e.g., inert gas flow).

• Mass Loss Monitoring: The rate of mass loss of the sample due to evaporation is continuously monitored by the thermobalance.

• Vapor Pressure Calculation: The vapor pressure is determined from the rate of volatilization using the Langmuir equation for free evaporation, which requires prior calibration of the equipment with substances of known vapor pressures.

Logical Relationships in Physicochemical Property Determination

The determination of boiling point and vapor pressure are intrinsically linked. The following diagram illustrates the logical workflow for characterizing these properties.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isobutyl decanoate | 30673-38-2 | MOLNOVA [molnova.com]
• 3. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 4. RUA [rua.ua.es]

The Natural Occurrence and Biosynthesis of Isobutyl Decanoate in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl decanoate (B1226879) is a branched-chain ester that contributes to the characteristic aroma profiles of various fruits. As a volatile organic compound, its presence, concentration, and biosynthesis are of significant interest in the fields of food science, natural product chemistry, and plant biochemistry. This technical guide provides a comprehensive overview of the natural occurrence of isobutyl decanoate in plants, the intricate biosynthetic pathways leading to its formation, and the analytical methodologies employed for its quantification.

Natural Occurrence of Isobutyl Decanoate

Isobutyl decanoate has been identified as a volatile component in a variety of fruits, contributing to their unique sensory attributes. Its presence is particularly noted in the aroma complexes of apples and bananas.

Quantitative Data

The concentration of isobutyl decanoate can vary significantly depending on the fruit cultivar, ripening stage, and environmental factors. The following table summarizes the available semi-quantitative data for isobutyl decanoate in different banana cultivars.

Fruit	Cultivar	Ripening Stage	Relative Peak Area (%)	Reference
Banana	Grand Naine	Ripe	0.43	[1]
Banana	Nendran	Ripe	0.26	[1]

Note: Data is presented as the relative peak area percentage from gas chromatography-mass spectrometry (GC-MS) analysis, which provides a semi-quantitative measure.

Biosynthesis of Isobutyl Decanoate in Plants

The biosynthesis of isobutyl decanoate is a multi-step process that involves precursors from both amino acid and fatty acid metabolism. The final step is catalyzed by a class of enzymes known as alcohol acyltransferases (AATs). The overall pathway can be conceptualized as the convergence of two main branches: the formation of the isobutyl moiety from the amino acid leucine (B10760876), and the synthesis of the decanoyl group via fatty acid metabolism.

Biosynthesis of the Isobutyl Moiety (Isobutanol)

The isobutyl group of isobutyl decanoate is derived from the branched-chain amino acid L-leucine. The pathway involves the degradation of leucine to produce isobutanol.

• Transamination: L-leucine is converted to α-ketoisocaproate by a branched-chain amino acid aminotransferase (BCAT).

• Decarboxylation: α-ketoisocaproate is decarboxylated to isovaleryl-CoA.

• Reduction: A series of enzymatic reactions, including dehydrogenation and hydration, ultimately lead to the formation of isobutanol.

Biosynthesis of the Decanoyl Moiety (Decanoyl-CoA)

The decanoyl portion of isobutyl decanoate is derived from fatty acid biosynthesis. This pathway begins with acetyl-CoA and involves a series of condensation reactions to build the 10-carbon chain of decanoic acid, which is then activated to decanoyl-CoA.

Esterification by Alcohol Acyltransferases (AATs)

The final step in the biosynthesis of isobutyl decanoate is the esterification of isobutanol with decanoyl-CoA. This reaction is catalyzed by an alcohol acyltransferase (AAT). In apple, several AAT enzymes, such as MdAAT1 and MdAAT2, have been identified and are known to be involved in the production of a wide range of esters that contribute to apple's flavor.[2][3] While the specific AAT responsible for isobutyl decanoate synthesis has not been definitively identified, it is known that these enzymes exhibit broad substrate specificity and can utilize a variety of branched-chain alcohols and acyl-CoAs.[4] The expression of AAT genes is often upregulated during fruit ripening, coinciding with the peak of aroma production.[2]

Signaling Pathway Diagram

The following diagram illustrates the biosynthetic pathway of isobutyl decanoate in plants.

Biosynthetic pathway of isobutyl decanoate.

Experimental Protocols

The identification and quantification of isobutyl decanoate in plant matrices are typically performed using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).

HS-SPME-GC-MS Analysis of Fruit Volatiles

This protocol provides a general framework for the analysis of volatile compounds, including isobutyl decanoate, from fruit samples.

1. Sample Preparation:

• Homogenize a known weight of fresh fruit pulp (e.g., 5 g) in a saturated NaCl solution to inhibit enzymatic activity.

• Transfer the homogenate to a headspace vial.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber: A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for broad-range volatile analysis.

• Incubation: Equilibrate the sample at a controlled temperature (e.g., 40°C) for a specific duration (e.g., 30 minutes) with agitation to facilitate the release of volatiles into the headspace.

• Extraction: Expose the SPME fiber to the headspace of the sample vial for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: Insert the SPME fiber into the heated injection port of the GC to desorb the trapped analytes.

• Separation: Utilize a capillary column (e.g., DB-5ms) with a suitable temperature program to separate the volatile compounds. A typical program might be: start at 40°C, hold for 2 minutes, ramp to 250°C at 5°C/minute, and hold for 5 minutes.

• Detection: The mass spectrometer is operated in electron ionization (EI) mode. Data is collected in full scan mode to identify the compounds.

4. Identification and Quantification:

• Identification: Compounds are identified by comparing their mass spectra with reference spectra in a library (e.g., NIST) and by comparing their retention indices with those of authentic standards.

• Quantification: For accurate quantification, an internal standard (e.g., a deuterated ester) should be added to the sample before analysis. A calibration curve is generated using standards of isobutyl decanoate of known concentrations to determine the concentration in the sample. Semi-quantification can be performed by comparing the peak area of isobutyl decanoate to the total peak area of all identified volatile compounds.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the analysis of isobutyl decanoate in fruit samples.

References

• 1. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 2. Molecular cloning and expression of a gene encoding alcohol acyltransferase (MdAAT2) from apple (cv. Golden Delicious) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]

Isobutyl Decanoate: A Technical Guide to Safe Handling for Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl decanoate (B1226879) (CAS No. 30673-38-2) is an ester of isobutanol and decanoic acid, commonly used as a flavor and fragrance agent.[1] In the context of research and drug development, it may be utilized as a starting material, intermediate, or reference compound. While generally recognized as safe (GRAS) for its use in food, a thorough understanding of its safety profile and proper handling procedures is essential in a laboratory setting. This technical guide provides an in-depth overview of the available safety data, handling precautions, and emergency procedures for isobutyl decanoate.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation of a robust safety protocol. The following table summarizes the key properties of isobutyl decanoate.

Property	Value	Reference(s)
Molecular Formula	C₁₄H₂₈O₂	[2]
Molecular Weight	228.37 g/mol	[2]
CAS Number	30673-38-2	[3]
Appearance	Colorless clear liquid (estimated)	[1]
Boiling Point	265.00 to 268.00 °C @ 760.00 mm Hg
Flash Point	239.00 °F (115.00 °C) (Closed Cup)
Specific Gravity	0.85200 to 0.86900 @ 25.00 °C
Refractive Index	1.42400 to 1.43100 @ 20.00 °C
Vapor Pressure	0.009000 mm Hg @ 25.00 °C

Toxicological Data and Hazard Assessment

GHS Classification: According to a significant number of notifications to the ECHA C&L Inventory, isobutyl decanoate does not meet the criteria for classification as a hazardous substance under the Globally Harmonized System (GHS).

Toxicity Data: Specific oral, dermal, and inhalation toxicity studies (e.g., LD50, LC50) for isobutyl decanoate are not publicly documented. However, its status as a FEMA GRAS (Generally Recognized As Safe) substance for use in food implies a very low order of toxicity. For structurally related esters, such as isobutyl acetate, the oral LD50 in rats is high, indicating low acute toxicity.

Endpoint	Value	Species	Reference
Oral LD50	Not determined	-
Dermal LD50	Not determined	-
Inhalation LC50	Not determined	-

Irritation and Sensitization: Data on the skin and eye irritation potential of isobutyl decanoate is limited. For a similar compound, isobutyl acetate, uncovered application to rabbit skin did not cause irritation, while occlusive application resulted in moderate irritation. Instillation into the rabbit eye caused moderate inflammation. It is prudent to assume that isobutyl decanoate may cause mild to moderate skin and eye irritation upon prolonged or repeated contact. There is no available data to suggest that isobutyl decanoate is a skin sensitizer.

Occupational Exposure Limits

No specific occupational exposure limits (OELs), such as OSHA Permissible Exposure Limits (PEL) or ACGIH Threshold Limit Values (TLV), have been established for isobutyl decanoate. Given its low vapor pressure and expected low toxicity, airborne concentrations are likely to be minimal under standard laboratory conditions.

Safe Handling and Storage

Adherence to standard laboratory safety protocols is crucial when working with any chemical, including isobutyl decanoate. The following workflow outlines the key stages of safe handling.

Caption: General workflow for safely handling isobutyl decanoate.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling isobutyl decanoate:

• Eye Protection: Chemical safety goggles should be worn to protect against potential splashes.

• Skin Protection:

  • Gloves: Chemically resistant gloves, such as nitrile or neoprene, should be worn. Inspect gloves for any signs of degradation before use.

  • Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin.

• Respiratory Protection: Under normal laboratory conditions with adequate ventilation, respiratory protection is not expected to be necessary. If there is a potential for generating aerosols or working in a poorly ventilated area, a NIOSH-approved respirator with an organic vapor cartridge may be appropriate.

Engineering Controls

• Ventilation: Work with isobutyl decanoate in a well-ventilated area. A fume hood is recommended for procedures that may generate aerosols or vapors.

Hygiene Practices

• Wash hands thoroughly with soap and water after handling isobutyl decanoate and before eating, drinking, or smoking.

• Avoid direct contact with the skin, eyes, and clothing.

Storage Requirements

• Store isobutyl decanoate in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from heat, sparks, and open flames.

• Store away from strong oxidizing agents.

Emergency Procedures

First Aid Measures

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

• In case of skin contact: Wash off with soap and plenty of water. Get medical attention if irritation develops and persists.

• If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

• If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures

• Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific hazards arising from the chemical: Combustible liquid. In a fire, hazardous decomposition products such as carbon monoxide and carbon dioxide may be formed.

• Special protective equipment for firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

• Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

• Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.

• Methods for cleaning up: Absorb with liquid-binding material (sand, diatomite, acid binders, universal binders, sawdust). Dispose of contaminated material as waste according to local regulations.

Disposal Considerations

Dispose of isobutyl decanoate and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Do not dispose of down the drain or with household waste.

Conclusion

Isobutyl decanoate is a compound with a low hazard profile, as indicated by its non-classification under GHS and its GRAS status for food use. However, as with all chemicals in a laboratory setting, it is imperative to follow good industrial hygiene and safety practices. By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug development professionals can handle isobutyl decanoate safely and effectively, minimizing the risk of exposure and ensuring a safe working environment.

References

• 1. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 2. Isobutyl decanoate | 30673-38-2 | MOLNOVA [molnova.com]
• 3. isoamyl decanoate, 2306-91-4 [thegoodscentscompany.com]

Commercial suppliers of high-purity isobutyl decanoate for research

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of high-purity isobutyl decanoate (B1226879), its commercial suppliers, physicochemical properties, and its potential applications in pharmaceutical research. The information is intended to facilitate the procurement and effective utilization of this compound in laboratory settings.

Introduction to Isobutyl Decanoate

Isobutyl decanoate (C14H28O2) is the ester formed from the condensation of decanoic acid and isobutanol.[1] It is a lipophilic compound with potential applications in drug delivery systems as an oily vehicle for parenteral formulations, a lipid core in nanoparticulate systems, or as a penetration enhancer in topical preparations.[2][3] Its properties make it a subject of interest for formulating poorly water-soluble active pharmaceutical ingredients (APIs). One area of research has identified isobutyl decanoate as a potential biomarker for esophageal squamous cell carcinoma and lung cancer.[4]

Commercial Suppliers of High-Purity Isobutyl Decanoate

Sourcing high-purity isobutyl decanoate is critical for reproducible research outcomes. A number of commercial suppliers provide this compound in various grades suitable for research and development. Below is a summary of prominent suppliers and the typical purities offered. Researchers are advised to request certificates of analysis (CoA) for lot-specific data.

Supplier	Purity Specification	Notes
BOC Sciences	Inquiry required	A global supplier of research chemicals and pharmaceutical ingredients.[2]
Sigma-Aldrich	Inquiry required	Offers "Isobutyl decanoate AldrichCPR" for early discovery research.
TCI America	>98.0% (GC)	A supplier of specialty organic chemicals.
MOLNOVA	>98% (HPLC)	Provides biochemical reagents for life science research.
MyBioSource	98%	Offers research-grade biochemicals and reagents.
Penta International	Inquiry required	A supplier of ingredients for various industries, including pharmaceuticals.
Fleurchem, Inc.	Inquiry required	Manufacturer and supplier of flavor and fragrance ingredients, also serving the pharmaceutical sector.
Synerzine, Inc.	Inquiry required	A supplier of flavor and fragrance ingredients with applications in research.

Physicochemical Properties of Isobutyl Decanoate

A thorough understanding of the physicochemical properties of isobutyl decanoate is essential for formulation development. Key properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C14H28O2
Molecular Weight	228.37 g/mol
CAS Number	30673-38-2
Appearance	Colorless to pale yellow liquid
Density	~0.86 g/cm³
Boiling Point	265-268 °C at 760 mmHg
Flash Point	115 °C (239 °F)
Solubility	Insoluble in water; Soluble in alcohol
Refractive Index	1.424 - 1.431 at 20 °C
logP (o/w)	~5.724 (estimated)

Experimental Protocols for Research Applications

While specific published protocols detailing the use of isobutyl decanoate in drug delivery are limited, its physicochemical similarity to other fatty acid esters allows for the adaptation of established methodologies. The following sections provide representative protocols for the formulation of solid lipid nanoparticles (SLNs) and for conducting drug-excipient compatibility studies.

Preparation of Solid Lipid Nanoparticles (SLNs) using High-Pressure Homogenization

This protocol describes a common method for producing SLNs, where isobutyl decanoate can be incorporated as a liquid lipid component to create nanostructured lipid carriers (NLCs), a modified version of SLNs.

Objective: To prepare a stable and homogenous SLN/NLC formulation containing a model hydrophobic API with isobutyl decanoate as a liquid lipid.

Materials:

• Solid Lipid (e.g., glyceryl monostearate, stearic acid)

• Isobutyl Decanoate (Liquid Lipid)

• Active Pharmaceutical Ingredient (API)

• Surfactant (e.g., Polysorbate 80, soy phosphatidylcholine)

• Co-surfactant (e.g., butanol)

• Purified Water

Procedure:

• Lipid Phase Preparation: Melt the solid lipid by heating it 5-10°C above its melting point. Dissolve the API and isobutyl decanoate in the molten solid lipid. Stir the mixture continuously until a clear, homogenous lipid phase is obtained.

• Aqueous Phase Preparation: Dissolve the surfactant and co-surfactant in purified water. Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation: Add the hot lipid phase to the hot aqueous phase dropwise under high-speed stirring (e.g., using a high-shear mixer) to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization: Subject the hot pre-emulsion to high-pressure homogenization for several cycles (e.g., 3-5 cycles) at a pressure of 500-1500 bar.

• Cooling and SLN/NLC Formation: Allow the resulting nanoemulsion to cool down to room temperature while stirring. The lipid will recrystallize and form solid lipid nanoparticles (or nanostructured lipid carriers).

• Characterization: Analyze the resulting dispersion for particle size, polydispersity index (PDI), zeta potential, drug loading, and encapsulation efficiency using appropriate analytical techniques.

Caption: Workflow for preparing isobutyl decanoate-based nanostructured lipid carriers.

Drug-Excipient Compatibility Study

This protocol outlines a general approach to assess the compatibility of an API with isobutyl decanoate.

Objective: To evaluate the potential for physical and chemical interactions between an API and isobutyl decanoate under accelerated stability conditions.

Materials:

• Active Pharmaceutical Ingredient (API)

• Isobutyl Decanoate

• Vials (e.g., glass)

• Oven for controlled temperature and humidity

• Analytical instrumentation (e.g., HPLC, DSC)

Procedure:

• Sample Preparation: Prepare binary mixtures of the API and isobutyl decanoate, typically in a 1:1 ratio by weight. A sample of the API alone and isobutyl decanoate alone should also be prepared as controls.

• Stress Conditions: Place the prepared samples in vials and store them under accelerated stability conditions (e.g., 40°C/75% relative humidity) for a predetermined period (e.g., 2, 4 weeks). Some samples can be stored at refrigerated conditions as a baseline.

• Analysis: At specified time points, analyze the samples for any physical changes (e.g., color, appearance) and chemical degradation.

  • Chromatographic Analysis (e.g., HPLC): Quantify the amount of API remaining and detect the formation of any degradation products.

  • Thermal Analysis (e.g., DSC): Assess changes in the thermal behavior of the API, such as melting point depression or the appearance of new peaks, which can indicate an interaction.

• Data Interpretation: Compare the results from the stressed binary mixtures with those of the individual components and the baseline samples to determine if any significant interactions have occurred.

Caption: Logical workflow for a drug-excipient compatibility study.

Conclusion

High-purity isobutyl decanoate is a readily available excipient with potential applications in pharmaceutical research, particularly in the formulation of challenging APIs. This guide provides a foundational resource for sourcing this compound and employing it in relevant experimental contexts. Researchers are encouraged to obtain detailed specifications from suppliers and adapt the provided general protocols to their specific research needs.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 3. The use of oil-in-water emulsions as a vehicle for parenteral drug administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isobutyl decanoate | 30673-38-2 | MOLNOVA [molnova.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of Isobutyl Decanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the laboratory synthesis of isobutyl decanoate (B1226879), a fatty acid ester, through Fischer esterification of decanoic acid and isobutanol. Detailed methodologies for the reaction, purification, and characterization of the product are presented. This protocol is intended for use by researchers in organic chemistry, drug development, and related fields.

Introduction

Isobutyl decanoate is a decanoate ester formed from the formal condensation of the carboxyl group of decanoic acid with the hydroxyl group of isobutanol[1]. It finds applications in the flavor and fragrance industry and serves as a valuable building block in organic synthesis. The most common and direct method for its laboratory preparation is the Fischer esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol. This reaction is an equilibrium process, and to achieve high yields, the equilibrium is typically shifted towards the product by using an excess of one of the reactants or by removing the water formed during the reaction[2]. This application note details a reliable protocol for the synthesis, purification, and characterization of isobutyl decanoate.

Reaction Scheme

Experimental Protocols

Materials and Equipment

Reagents:

• Decanoic acid (≥98%)

• Isobutanol (≥99%)

• Concentrated Sulfuric Acid (H₂SO₄, 95-98%) or p-Toluenesulfonic acid (p-TsOH)

• Toluene (B28343) (optional, for azeotropic water removal)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Vacuum distillation apparatus

• Gas Chromatography-Mass Spectrometry (GC-MS) system for analysis

Synthesis of Isobutyl Decanoate

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine decanoic acid and a molar excess of isobutanol (typically 1.5 to 2 equivalents). If using azeotropic removal of water, a Dean-Stark trap can be fitted between the flask and the condenser, and toluene can be used as the solvent.

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the weight of the decanoic acid) to the reaction mixture while stirring.

• Reaction: Heat the mixture to reflux with constant stirring. The reaction temperature will depend on the boiling point of the alcohol or solvent used (isobutanol boils at 108 °C). The reaction is typically refluxed for 3 to 8 hours.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting decanoic acid is consumed.

Work-up and Purification

• Cooling: After the reaction is complete, allow the mixture to cool to room temperature.

• Extraction: Transfer the cooled mixture to a separatory funnel. If a solvent like toluene was used, dilute the mixture with an organic solvent such as diethyl ether or ethyl acetate. Wash the organic layer sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted decanoic acid). Be cautious as CO₂ gas will be evolved.

  • Brine (to aid in the separation of the layers).

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent and excess isobutanol using a rotary evaporator.

• Purification: The crude isobutyl decanoate is purified by vacuum distillation. Given its high atmospheric boiling point of 265-268 °C, distillation under reduced pressure is necessary to prevent decomposition[3].

Characterization

The purity and identity of the synthesized isobutyl decanoate can be confirmed using Gas Chromatography-Mass Spectrometry (GC-MS). The resulting mass spectrum can be compared with known spectra for isobutyl decanoate[1].

Data Presentation

The following table summarizes typical quantitative data for the synthesis of isobutyl decanoate and similar fatty acid esters.

Parameter	Decanoic Acid	Isobutanol	Catalyst (H₂SO₄)	Reaction Time (h)	Reaction Temp. (°C)	Yield (%)	Purity (%)	Reference
Protocol 1	1 equiv	1.5 equiv	~1-2% w/w	4-6	Reflux	~80-90	>95	[2]
Protocol 2 (comparative)	1 equiv	2 equiv	~1-2% w/w	3-5	Reflux	~75-85	>95

Visualizations

Experimental Workflow

The following diagram illustrates the complete experimental workflow for the synthesis of isobutyl decanoate.

Caption: Workflow for Isobutyl Decanoate Synthesis.

Fischer Esterification Mechanism

The diagram below outlines the signaling pathway of the acid-catalyzed Fischer esterification mechanism.

Caption: Fischer Esterification Mechanism Pathway.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]

Application Notes and Protocols for the Esterification of Decanoic Acid with Isobutanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl decanoate (B1226879), the ester synthesized from decanoic acid and isobutanol, is a compound of interest in various scientific fields. It serves as a biomarker for certain types of cancer, including esophageal squamous cell carcinoma and lung cancer, and is also found in food and fragrance applications.[1] This document provides detailed protocols for the synthesis of isobutyl decanoate via two common methods: Fischer esterification (acid-catalyzed) and lipase-catalyzed esterification.

Data Presentation

Catalyst	Reactants	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Acid Catalysis
Sulfuric Acid	Acetic Acid & Isobutanol	-	Reflux	2.5	~54% (Yield)	[2]
Amberlyst-15	Propionic Acid & Isobutanol	1:1	75	-	-
Amberlyst-15	Decanoic Acid & Ethanol	1:7	75	6	67.7% (Conversion)	[3]
Enzyme Catalysis
Novozym 435	Propionic Acid & Isobutanol	1:3	40	10	92.52% (Conversion)
Immobilized Lipase (B570770)	Acetic Acid & n-Butanol	-	50	-	~70% (Yield)
Novozym 435	Butyric Acid & Butanol	-	-	-	~100% (Yield)

Experimental Protocols

Method 1: Fischer Esterification using Sulfuric Acid

This protocol describes the synthesis of isobutyl decanoate through the acid-catalyzed esterification of decanoic acid with isobutanol.

Materials:

• Decanoic acid

• Isobutanol

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine decanoic acid and an excess of isobutanol (e.g., a 1:3 molar ratio).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 5-10% by volume of the limiting reagent) to the flask while swirling.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. The reaction temperature will be close to the boiling point of isobutanol (108 °C). Allow the reaction to reflux for 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water (to remove excess isobutanol and some acid).

    • Saturated sodium bicarbonate solution (to neutralize the remaining sulfuric acid; be cautious of CO₂ evolution). Repeat until no more gas evolves.

    • Water (to remove any remaining bicarbonate solution).

    • Brine (saturated NaCl solution) to aid in the separation of the layers.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter to remove the drying agent and remove the excess isobutanol using a rotary evaporator.

• Purification: The crude isobutyl decanoate can be purified by fractional distillation under reduced pressure.

Method 2: Lipase-Catalyzed Esterification using Novozym 435

This protocol outlines a more environmentally friendly approach to synthesizing isobutyl decanoate using an immobilized lipase catalyst.

Materials:

• Decanoic acid

• Isobutanol

• Novozym 435 (immobilized Candida antarctica lipase B)

• Molecular sieves (optional, for water removal)

• Organic solvent (e.g., hexane (B92381) or solvent-free)

• Shaking incubator or stirred reactor

• Filtration apparatus

Procedure:

• Reaction Setup: In a sealed flask, combine decanoic acid and isobutanol. A molar ratio of 1:1 to 1:3 (acid to alcohol) is common. The reaction can be run solvent-free or in an organic solvent like hexane.

• Enzyme Addition: Add Novozym 435 to the mixture. A typical enzyme loading is 5-10% by weight of the substrates.

• Water Removal (Optional): To drive the equilibrium towards ester formation, molecular sieves can be added to the reaction mixture to remove the water produced.

• Incubation: Place the flask in a shaking incubator or a stirred reactor at a controlled temperature, typically between 40-60°C.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small samples over time and analyzing them by gas chromatography (GC) or by titrating the remaining acid content.

• Enzyme Recovery: Once the reaction has reached the desired conversion, the immobilized enzyme can be recovered by simple filtration. The enzyme can often be washed and reused for several cycles.

• Purification: The resulting mixture can be purified by removing the excess starting materials, typically by vacuum distillation.

Visualizations

Experimental Workflow for Fischer Esterification

Caption: Workflow for the synthesis of isobutyl decanoate via Fischer esterification.

Experimental Workflow for Lipase-Catalyzed Esterification

Caption: Workflow for the lipase-catalyzed synthesis of isobutyl decanoate.

References

• 1. knowleslab.princeton.edu [knowleslab.princeton.edu]
• 2. Esterification of decanoic acid with methanol using Amberlyst 15: Reaction kinetics | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Application Note: Analysis of Isobutyl Decanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the qualitative and quantitative analysis of isobutyl decanoate (B1226879) using Gas Chromatography-Mass Spectrometry (GC-MS). Isobutyl decanoate, an ester with applications in the flavor, fragrance, and pharmaceutical industries, can be reliably identified and quantified using the methods outlined below. This document includes comprehensive experimental procedures, instrument parameters, and data presentation to support researchers in various fields.

Introduction

Isobutyl decanoate (C14H28O2) is the ester formed from the condensation of decanoic acid and isobutanol.[1] Its characteristic fruity aroma lends itself to use in flavorings and fragrances. In the pharmaceutical and drug development sectors, the analysis of esters like isobutyl decanoate is crucial for formulation studies, impurity profiling, and metabolite identification. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry, making it an ideal method for the analysis of volatile and semi-volatile compounds such as isobutyl decanoate.

Experimental Protocols

Sample Preparation

For accurate and reproducible GC-MS analysis, proper sample preparation is critical. The following protocol is a general guideline and may require optimization based on the specific sample matrix.

Materials:

• Isobutyl decanoate standard

• Hexane (B92381) or ethyl acetate (B1210297) (GC grade or higher)

• Volumetric flasks and pipettes

• Autosampler vials with caps

Procedure:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of isobutyl decanoate standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with hexane or ethyl acetate.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Liquid Samples: For liquid samples where isobutyl decanoate is a component, a direct dilution with a suitable solvent (e.g., hexane, ethyl acetate) is often sufficient. The dilution factor should be chosen to ensure the analyte concentration falls within the calibration range.

  • Solid or Semi-Solid Samples: For more complex matrices, an extraction step may be necessary.

    • Accurately weigh a known amount of the homogenized sample into a centrifuge tube.

    • Add a measured volume of an appropriate extraction solvent (e.g., hexane, dichloromethane).

    • Vortex or sonicate the mixture to ensure thorough extraction.

    • Centrifuge the sample to pellet any solid material.

    • Carefully transfer the supernatant to a clean vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and column used. The parameters are based on typical methods for the analysis of fatty acid esters.[2][3]

Table 1: GC-MS Instrument Parameters

Parameter	Value
Gas Chromatograph
Column	HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless or Split (e.g., 50:1 for concentrated samples)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial: 100 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-400
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Solvent Delay	3-5 minutes

Data Presentation

Quantitative Data

The retention time and mass spectral data are key identifiers for isobutyl decanoate.

Table 2: Retention and Mass Spectral Data for Isobutyl Decanoate

Parameter	Value	Reference
Kovats Retention Index
Standard Non-Polar Column	1528 - 1574	[1]
Standard Polar Column	1748 - 1756	[1]
Mass Spectrum (m/z)	Relative Intensity
56	99.99	[1]
57	82.29	[1]
155	49.68	[1]
41	47.91	[1]
43	39.75	[1]

Note: The Kovats retention index is a more robust measure for compound identification than retention time alone, as it is less susceptible to variations in instrument conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of isobutyl decanoate.

GC-MS Analysis Workflow

Fragmentation Pathway

The fragmentation of isobutyl decanoate in the mass spectrometer upon electron ionization is predictable. The following diagram illustrates a likely fragmentation pathway leading to some of the observed major ions.

Proposed Fragmentation of Isobutyl Decanoate

Conclusion

This application note provides a robust framework for the analysis of isobutyl decanoate by GC-MS. The detailed experimental protocols, including sample preparation and instrument conditions, serve as a valuable starting point for method development and validation. The provided quantitative data and visualizations of the experimental workflow and fragmentation pathway will aid researchers, scientists, and drug development professionals in the accurate identification and quantification of this compound in various matrices.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]

Applications of Isobutyl Decanoate in the Flavor and Fragrance Industry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl decanoate (B1226879) (CAS No. 30673-38-2) is a fatty acid ester that serves as a versatile ingredient in the flavor and fragrance industry.[1] It is formed from the condensation of decanoic acid and isobutanol.[2] Characterized by a complex aroma profile, it imparts unique sensory characteristics to a wide range of consumer products. This document provides detailed application notes, experimental protocols, and technical data for the effective utilization of isobutyl decanoate in flavor and fragrance formulations.

Organoleptic Profile

Isobutyl decanoate possesses a distinctive and multifaceted aroma and flavor profile. Its primary characteristics are described as oily, sweet, and fermented, with nuances of brandy, apricot, and cognac.[3] This rich and warm aromatic profile makes it a valuable component for building complex and sophisticated flavor and fragrance compositions.

Table 1: Organoleptic Descriptors for Isobutyl Decanoate

Category	Descriptors
Odor	Oily, Sweet, Brandy, Apricot, Fermented, Cognac[3]
Flavor	(Inferred from odor) Fruity, Waxy, Brandy-like

Applications in the Flavor Industry

Isobutyl decanoate is utilized to enhance and impart specific flavor notes in a variety of food and beverage products. Its fruity and fermented character makes it particularly suitable for alcoholic beverages, dairy products, and confectionery.

Recommended Usage Levels

The following table summarizes the typical and maximum recommended usage levels of isobutyl decanoate in various food categories, as reported by the industry.[4]

Table 2: Recommended Usage Levels of Isobutyl Decanoate in Food and Beverages

Food Category	Average Usage (mg/kg)	Maximum Usage (mg/kg)
Dairy products (excluding category 02.0)	7.0	35.0
Fats and oils, and fat emulsions	5.0	25.0
Edible ices, including sherbet and sorbet	10.0	50.0
Processed fruit	7.0	35.0
Confectionery	10.0	50.0
Cereals and cereal products	5.0	25.0
Bakery wares	10.0	50.0
Meat and meat products	2.0	10.0
Fish and fish products	2.0	10.0
Salts, spices, soups, sauces, salads, protein products	5.0	25.0
Foodstuffs for particular nutritional uses	10.0	50.0
Non-alcoholic beverages	5.0	25.0
Alcoholic beverages, including alcohol-free counterparts	10.0	50.0
Aromatized wines, aromatized wine-product cocktails	10.0	50.0

Applications in the Fragrance Industry

In perfumery, isobutyl decanoate is valued for its ability to add warmth, sweetness, and a fermented, fruity character to fragrance compositions. It can be used as a modifier to enhance floral and fruity notes, providing a more complex and sophisticated scent profile.

Recommended Usage Levels

For fragrance applications, isobutyl decanoate can be used at levels up to 8.0% in the fragrance concentrate.

Experimental Protocols

Protocol 1: Sensory Evaluation of Isobutyl Decanoate

This protocol outlines a descriptive sensory analysis to characterize the flavor and aroma profile of isobutyl decanoate.

Objective: To identify and quantify the sensory attributes of isobutyl decanoate in a neutral medium.

Materials:

• Isobutyl decanoate

• Odorless and tasteless solvent (e.g., propylene (B89431) glycol, ethanol, or mineral oil)

• Glass vials with PTFE-lined caps

• Olfactory smelling strips

• Sensory evaluation booths

• Trained sensory panel (8-12 members)

• Sensory evaluation software for data collection

Procedure:

• Sample Preparation: Prepare a series of dilutions of isobutyl decanoate in the chosen solvent (e.g., 0.1%, 1%, and 5% v/v).

• Panelist Training: Conduct a training session with the sensory panel to develop a common lexicon for describing the aroma and flavor of fruity and fermented esters. Provide reference standards for key attributes.

• Evaluation:

  • Aroma: Dip olfactory smelling strips into each dilution for 2 seconds. Present the strips in a randomized order to the panelists in individual sensory booths. Panelists will rate the intensity of each agreed-upon descriptor on a 15-cm line scale.

  • Flavor: For flavor evaluation, add a known concentration of isobutyl decanoate to a neutral base (e.g., sugar water for beverages, unflavored yogurt for dairy). Present the samples in coded cups. Panelists will taste the samples and rate the intensity of the flavor attributes on a 15-cm line scale.

• Data Analysis: Convert the line scale ratings to numerical data. Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attribute intensities across concentrations.

Protocol 2: Gas Chromatography-Olfactometry (GC-O) Analysis

This protocol describes the use of GC-O to identify the key aroma-active compounds in a product containing isobutyl decanoate, such as a flavored alcoholic beverage.

Objective: To separate and identify the volatile compounds contributing to the overall aroma profile of a sample containing isobutyl decanoate.

Materials:

• Gas chromatograph coupled to a mass spectrometer and an olfactometry port (GC-MS/O)

• Appropriate GC column (e.g., DB-WAX or HP-5)

• Sample containing isobutyl decanoate (e.g., a cognac or brandy flavored beverage)

• Internal standard (e.g., 2-octanol)

• Trained sensory assessors for olfactometry

Procedure:

• Sample Preparation: Extract the volatile compounds from the sample using a suitable method such as liquid-liquid extraction or solid-phase microextraction (SPME). Add an internal standard for semi-quantification.

• GC-MS/O Analysis:

  • Inject the extracted sample into the GC-MS/O system.

  • The effluent from the GC column is split between the mass spectrometer and the olfactometry port.

  • A trained assessor sniffs the effluent from the olfactometry port and records the time, duration, and description of each detected odor.

  • Simultaneously, the mass spectrometer records the mass spectra of the eluting compounds.

• Data Analysis:

  • Identify the compounds corresponding to the detected odors by matching their retention times and mass spectra with a reference library.

  • The intensity of the odors can be quantified using methods like Aroma Extract Dilution Analysis (AEDA), where the sample is serially diluted and re-analyzed until no odor is detected. The highest dilution at which an odor is perceived is the flavor dilution (FD) factor.

Stability Considerations

The stability of esters like isobutyl decanoate can be influenced by the food or beverage matrix.

• Hydrolysis: In aqueous environments, especially under acidic or alkaline conditions, esters can undergo hydrolysis, breaking down into their constituent alcohol and carboxylic acid. This can lead to a loss of the desired flavor and aroma.

• High-Alcohol Environments: In high-alcohol beverages such as spirits, esters are generally more stable and can even form over time during aging, contributing to the development of a complex bouquet.

• Thermal Processing: High temperatures used in food processing can potentially lead to the degradation of flavor esters. Stability testing under specific processing conditions is recommended.

Visualizations

Signaling Pathway for Odor Perception

The perception of odors, including the complex aroma of isobutyl decanoate, is initiated by the binding of odorant molecules to olfactory receptors (ORs) in the nasal cavity. These receptors are G-protein coupled receptors (GPCRs) that trigger a signaling cascade, leading to the perception of a specific smell in the brain.

Caption: General signaling pathway of odor perception.

Experimental Workflow for Flavor/Fragrance Evaluation

The following diagram illustrates a typical workflow for the evaluation of a new flavor or fragrance ingredient like isobutyl decanoate.

Caption: Workflow for evaluating a new flavor/fragrance ingredient.

References

• 1. oeno-one.eu [oeno-one.eu]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]

Isobutyl Decanoate: A Potential Volatile Biomarker for Cancer Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds (VOCs) are emerging as promising non-invasive biomarkers for early cancer detection.[1][2][3] These carbon-based chemicals, products of cellular metabolism, are released in breath, urine, and blood, with altered profiles potentially indicating the presence of malignancies.[1][2][3] While research has focused on various aldehydes and ketones, the role of fatty acid esters, such as isobutyl decanoate (B1226879), remains a nascent field of investigation. Isobutyl decanoate is a decanoate ester formed from decanoic acid and isobutanol.[4] This document outlines the potential application of isobutyl decanoate as a cancer biomarker, drawing upon current knowledge of VOCs, fatty acid metabolism in cancer, and established analytical techniques. Due to the limited direct research on isobutyl decanoate as a cancer biomarker, some protocols and pathways are extrapolated from studies on related compounds.

Potential Significance in Cancer Research

Altered lipid metabolism is a hallmark of cancer, with cancer cells often exhibiting increased de novo fatty acid synthesis to support rapid proliferation and membrane biogenesis.[5][6][7] Decanoic acid, the precursor to isobutyl decanoate, has been shown to influence metabolic pathways in cancer cells and even exert anti-tumor effects by targeting signaling cascades.[8][9][10][11][12] It is hypothesized that the esterification of fatty acids, including decanoic acid, may be altered in cancerous states, leading to unique VOC signatures. The detection of specific fatty acid esters like isobutyl decanoate in biological samples could therefore serve as a potential indicator of metabolic reprogramming associated with cancer.

Quantitative Data Summary

Currently, there is a lack of quantitative data directly comparing isobutyl decanoate levels in cancer patients and healthy controls. However, studies on other VOCs and fatty acids have demonstrated significant differences. The following table illustrates the type of data that would be crucial to collect for isobutyl decanoate to establish its potential as a biomarker.

Table 1: Hypothetical Comparative Data of Isobutyl Decanoate Levels

Analyte	Sample Type	Cancer Patient Cohort (n=)	Healthy Control Cohort (n=)	Mean Concentration ± SD (Cancer)	Mean Concentration ± SD (Control)	p-value	Fold Change
Isobutyl Decanoate	Exhaled Breath	[Data Needed]	[Data Needed]	[Data Needed]	[Data Needed]	<0.05	[Data Needed]
Isobutyl Decanoate	Urine	[Data Needed]	[Data Needed]	[Data Needed]	[Data Needed]	<0.05	[Data Needed]
Isobutyl Decanoate	Plasma	[Data Needed]	[Data Needed]	[Data Needed]	[Data Needed]	<0.05	[Data Needed]

Experimental Protocols

The following are detailed protocols for the detection and analysis of isobutyl decanoate in biological samples, primarily utilizing gas chromatography-mass spectrometry (GC-MS), the gold standard for VOC analysis.[1][2][3]

Protocol 1: Analysis of Isobutyl Decanoate in Exhaled Breath

Objective: To detect and quantify isobutyl decanoate in exhaled breath samples.

Materials:

• Inert breath collection bags (e.g., Tedlar® bags)

• Thermal desorption tubes packed with a suitable sorbent (e.g., Tenax® TA)

• Thermal Desorption (TD) unit coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS)

• Internal standard (e.g., a deuterated analog of isobutyl decanoate)

Procedure:

• Sample Collection:

  • Have the subject exhale tidally into the collection bag for a defined period (e.g., 5 minutes) to capture alveolar air.

  • Immediately after collection, draw a known volume of the breath sample through a thermal desorption tube using a calibrated air sampling pump.

• Thermal Desorption and GC-MS Analysis:

  • Place the thermal desorption tube in the TD unit.

  • Heat the tube to desorb the trapped VOCs, which are then cryo-focused at the head of the GC column.

  • Separate the VOCs using a suitable GC column (e.g., a non-polar or medium-polarity column).

  • Detect and identify the compounds using the mass spectrometer, operating in full scan or selected ion monitoring (SIM) mode.

• Data Analysis:

  • Identify isobutyl decanoate based on its retention time and mass spectrum.

  • Quantify the concentration of isobutyl decanoate relative to the internal standard.

Protocol 2: Analysis of Isobutyl Decanoate in Urine

Objective: To detect and quantify isobutyl decanoate in urine samples.

Materials:

• Sterile urine collection cups

• Solid-Phase Microextraction (SPME) fibers (e.g., with a polydimethylsiloxane (B3030410) coating)

• Headspace vials

• GC-MS system

Procedure:

• Sample Preparation:

  • Collect a mid-stream urine sample.

  • Add a defined volume of urine to a headspace vial.

  • Add an internal standard.

• Headspace SPME:

  • Place the vial in a heating block at a controlled temperature (e.g., 60°C).

  • Expose the SPME fiber to the headspace above the urine sample for a defined period to allow for the adsorption of VOCs.

• GC-MS Analysis:

  • Insert the SPME fiber into the GC injection port for thermal desorption of the analytes.

  • Perform GC-MS analysis as described in Protocol 1.

• Data Analysis:

  • Identify and quantify isobutyl decanoate as described in Protocol 1.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the potential biosynthesis pathway of isobutyl decanoate and a hypothetical workflow for its validation as a cancer biomarker.

Caption: Potential biosynthetic pathway of isobutyl decanoate.

Caption: Logical workflow for validating isobutyl decanoate as a cancer biomarker.

Future Directions

Further research is imperative to validate the potential of isobutyl decanoate as a cancer biomarker. This includes:

• Metabolomic Studies: Large-scale metabolomic studies comparing the VOC profiles of cancer patients with those of healthy individuals are needed to confirm the differential expression of isobutyl decanoate.

• Pathway Analysis: Investigating the specific enzymatic pathways responsible for the synthesis of isobutyl decanoate in cancer cells will provide a deeper understanding of its biological relevance.

• Multi-marker Panels: Combining isobutyl decanoate with other VOCs in a biomarker panel could enhance the diagnostic accuracy for specific cancer types.

The exploration of isobutyl decanoate and other fatty acid esters as cancer biomarkers represents a promising avenue for the development of novel, non-invasive diagnostic tools that could significantly improve early cancer detection and patient outcomes.

References

• 1. Analysis of urinary VOCs using mass spectrometric methods to diagnose cancer: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sample Collection and Processing in Volatile Organic Compound Analysis for Gastrointestinal Cancers [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Urinary fatty acid biomarkers for prostate cancer detection | PLOS One [journals.plos.org]
• 6. Fatty Acids and Membrane Lipidomics in Oncology: A Cross-Road of Nutritional, Signaling and Metabolic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.plos.org [journals.plos.org]
• 8. Decanoic Acid and Not Octanoic Acid Stimulates Fatty Acid Synthesis in U87MG Glioblastoma Cells: A Metabolomics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Decanoic Acid Exerts Its Anti-Tumor Effects via Targeting c-Met Signaling Cascades in Hepatocellular Carcinoma Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Decanoic Acid Exerts Its Anti-Tumor Effects via Targeting c-Met Signaling Cascades in Hepatocellular Carcinoma Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Isobutyl Decanoate: A Promising Green Solvent for Organic Reactions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl decanoate (B1226879), a fatty acid ester, is emerging as a viable and environmentally friendly solvent for a variety of organic reactions. Its favorable physicochemical properties, including a high boiling point, low volatility, and biodegradability, position it as a "green" alternative to conventional volatile organic solvents (VOCs). These characteristics are particularly advantageous in the context of sustainable chemistry, aiming to reduce the environmental impact of chemical processes. This document provides an overview of the potential applications of isobutyl decanoate as a reaction solvent, with a focus on biocatalytic transformations, and includes a detailed protocol for a representative lipase-catalyzed esterification reaction.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of a solvent is crucial for its effective application in organic synthesis. The properties of isobutyl decanoate are summarized in the table below, alongside those of common organic solvents for comparison.

Property	Isobutyl Decanoate	Toluene	Dichloromethane (DCM)
Molecular Formula	C14H28O2[]	C7H8	CH2Cl2
Molecular Weight	228.37 g/mol [][2]	92.14 g/mol	84.93 g/mol
Boiling Point	265-268 °C[3]	110.6 °C	39.6 °C
Density	~0.86 g/cm³[]	0.867 g/cm³	1.326 g/cm³
Flash Point	115 °C	4 °C	N/A
Water Solubility	Insoluble	Insoluble	Slightly Soluble
Hazards	Generally considered low hazard	Flammable, Toxic	Carcinogen, Toxic

Applications in Organic Synthesis

The long alkyl chain of isobutyl decanoate renders it a non-polar solvent, making it suitable for reactions involving hydrophobic substrates. Its high boiling point allows for conducting reactions at elevated temperatures without the need for high-pressure apparatus.

Biocatalysis

One of the most promising areas for the application of isobutyl decanoate is in biocatalysis, particularly in enzyme-catalyzed reactions. Lipases, for instance, are widely used enzymes for the synthesis of esters, and they often exhibit enhanced stability and activity in non-aqueous, hydrophobic media. Fatty acid esters like isobutyl decanoate can provide a suitable microenvironment for lipases, facilitating the synthesis of a variety of valuable compounds, including flavor and fragrance esters. The use of bio-based solvents such as fatty acid esters aligns with the principles of green chemistry by reducing reliance on petrochemical-derived solvents.

Experimental Protocols

Due to the limited specific literature on isobutyl decanoate as a reaction solvent, the following protocol for a lipase-catalyzed esterification is a representative example adapted from similar procedures using other fatty acid esters or green solvents. Researchers should consider this as a starting point and optimize the conditions for their specific application.

Protocol: Lipase-Catalyzed Synthesis of Isoamyl Butyrate (B1204436) (Banana Flavor)

This protocol describes the synthesis of isoamyl butyrate from isoamyl alcohol and butyric acid using an immobilized lipase (B570770), with isobutyl decanoate as the solvent.

Materials:

• Immobilized Lipase (e.g., Novozym® 435)

• Isoamyl alcohol

• Butyric acid

• Isobutyl decanoate (solvent)

• Molecular sieves (3Å, activated)

• Hexane (for workup and analysis)

• Anhydrous sodium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Gas chromatograph (GC) for analysis

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add isobutyl decanoate (50 mL) and activated molecular sieves (5 g).

• Addition of Reactants: Add isoamyl alcohol (10 mmol) and butyric acid (10 mmol) to the flask.

• Enzyme Addition: Add the immobilized lipase (e.g., 500 mg of Novozym® 435) to the reaction mixture.

• Reaction Conditions: The reaction mixture is stirred at a constant temperature (e.g., 50 °C) for 24-48 hours. The progress of the reaction can be monitored by taking small aliquots at regular intervals and analyzing them by GC.

• Workup:

  • Once the reaction has reached the desired conversion, cool the mixture to room temperature.

  • Separate the immobilized enzyme by filtration. The enzyme can be washed with hexane, dried under vacuum, and potentially reused.

  • The filtrate, containing the product, unreacted starting materials, and the solvent, is then subjected to a purification process. This may involve vacuum distillation to remove the lower-boiling product from the high-boiling isobutyl decanoate solvent.

• Analysis: The purity of the isolated isoamyl butyrate can be determined by GC analysis.

Quantitative Data (Hypothetical Example):

The following table presents hypothetical data for the optimization of the lipase-catalyzed synthesis of isoamyl butyrate in isobutyl decanoate. This data is for illustrative purposes and would need to be determined experimentally.

Entry	Temperature (°C)	Enzyme Loading (mg)	Reaction Time (h)	Conversion (%)
1	40	500	24	75
2	50	500	24	88
3	60	500	24	82
4	50	250	24	65
5	50	750	24	92
6	50	500	48	95

Visualizations

Logical Relationship of Green Solvents

Caption: A diagram illustrating the classification of solvents and the position of Isobutyl Decanoate as a green solvent.

Experimental Workflow for Lipase-Catalyzed Esterification

Caption: A workflow diagram for the lipase-catalyzed synthesis of a flavor ester using Isobutyl Decanoate as a solvent.

Conclusion

Isobutyl decanoate holds considerable promise as a green solvent for organic synthesis, particularly in the field of biocatalysis. Its favorable environmental and physical properties make it an attractive alternative to traditional volatile organic solvents. While specific examples of its use in the literature are currently scarce, its structural similarity to other fatty acid esters used in enzymatic reactions suggests a high potential for its application. The provided protocol serves as a foundational methodology for researchers to explore the utility of isobutyl decanoate in their own synthetic endeavors, contributing to the advancement of sustainable chemical practices. Further research into the scope and limitations of isobutyl decanoate as a solvent will undoubtedly expand its role in modern organic chemistry.

References

• 2. Isobutyl decanoate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]

High-performance liquid chromatography (HPLC) method for isobutyl decanoate

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of Isobutyl Decanoate (B1226879)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the determination of isobutyl decanoate using High-Performance Liquid Chromatography (HPLC). Isobutyl decanoate is a fatty acid ester with applications in various industries, including pharmaceuticals and cosmetics. The described reversed-phase HPLC (RP-HPLC) method is designed to be robust and reliable for the quantification of isobutyl decanoate in various sample matrices.

Introduction

Isobutyl decanoate (C14H28O2, MW: 228.37 g/mol ) is the ester formed from the condensation of decanoic acid and isobutanol.[1] It is a colorless liquid used as a flavoring agent and in the formulation of pharmaceutical and cosmetic products.[2][3] Accurate and precise analytical methods are essential for quality control and formulation development. High-Performance Liquid Chromatography (HPLC) offers a powerful technique for the separation and quantification of non-volatile and semi-volatile compounds like isobutyl decanoate.[4] This application note details a reversed-phase HPLC method suitable for this purpose.

Principle of the Method

The separation is based on reversed-phase chromatography, where isobutyl decanoate, a relatively non-polar analyte, is partitioned between a non-polar stationary phase (typically a C18 column) and a polar mobile phase.[4][5] By using a gradient elution with a mixture of acetonitrile (B52724) and water, compounds are eluted from the column based on their hydrophobicity. Isobutyl decanoate, being hydrophobic, is retained on the column and its elution is controlled by the proportion of the organic solvent in the mobile phase. Detection is achieved using a UV detector at a low wavelength (205-210 nm), as fatty acid esters have low UV absorbance at higher wavelengths, or alternatively with a universal detector such as an Evaporative Light Scattering Detector (ELSD).[6]

Physicochemical Properties of Isobutyl Decanoate

A summary of the key physicochemical properties of isobutyl decanoate relevant to its HPLC analysis is presented in Table 1.

Property	Value	Reference
Molecular Formula	C14H28O2	[1]
Molecular Weight	228.37 g/mol	[1]
Appearance	Colorless clear liquid (est.)	[2]
Solubility	Insoluble in water; Soluble in alcohol and other organic solvents.	[2]
UV Absorbance	Low, requires detection at low wavelengths (e.g., 205-210 nm) or use of a universal detector.	[6]

Experimental Protocols

Apparatus and Materials

• HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a UV or ELSD detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data Acquisition System: Chromatography software for instrument control, data acquisition, and processing.

• Analytical Balance: For accurate weighing of standards.

• Volumetric flasks, pipettes, and syringes.

Reagents and Standards

• Acetonitrile (ACN): HPLC grade.

• Water: HPLC grade or purified water (e.g., Milli-Q).

• Phosphoric Acid (H3PO4): (Optional, to improve peak shape) ACS grade.[5]

• Isobutyl Decanoate Standard: Purity >98%.[7]

Preparation of Mobile Phase and Standard Solutions

• Mobile Phase A: HPLC grade water. If using phosphoric acid, add 0.1% (v/v) phosphoric acid to the water.

• Mobile Phase B: HPLC grade acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of isobutyl decanoate standard and dissolve it in acetonitrile in a 25 mL volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with acetonitrile to obtain concentrations in the desired range (e.g., 10, 50, 100, 250, 500 µg/mL).

Sample Preparation

• Liquid Samples (e.g., cosmetic oils, pharmaceutical formulations): Accurately weigh a known amount of the sample and dissolve it in a suitable volume of acetonitrile. The sample may require filtration through a 0.45 µm syringe filter before injection to remove any particulate matter.

• Solid or Semi-Solid Samples: An extraction step may be necessary. A known amount of the sample can be extracted with a suitable organic solvent like hexane (B92381) or isopropanol, followed by solvent evaporation and reconstitution in acetonitrile.

HPLC Method Parameters

The following table summarizes the recommended HPLC method parameters for the analysis of isobutyl decanoate.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water (with optional 0.1% H3PO4) B: Acetonitrile
Gradient Program	0-2 min: 70% B 2-15 min: 70% to 100% B 15-20 min: 100% B 20.1-25 min: 70% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 210 nm or ELSD

Data Presentation and Analysis

The concentration of isobutyl decanoate in the samples is determined by comparing the peak area of the analyte with the calibration curve generated from the working standard solutions. The results should be reported in appropriate units (e.g., mg/g or % w/w).

Workflow Diagram

The following diagram illustrates the general workflow for the HPLC analysis of isobutyl decanoate.

Caption: HPLC analysis workflow for isobutyl decanoate.

Conclusion

The described HPLC method provides a reliable and robust approach for the quantitative analysis of isobutyl decanoate. The protocol is detailed to allow for easy implementation in a laboratory setting for quality control of raw materials, finished products, and in the context of drug development. The method can be further optimized and validated based on the specific sample matrix and regulatory requirements.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 3. Isobutyl decanoate | TargetMol [targetmol.com]
• 4. benchchem.com [benchchem.com]
• 5. Separation of Isobutyl decanoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. benchchem.com [benchchem.com]
• 7. Isobutyl decanoate | 30673-38-2 | MOLNOVA [molnova.com]

Application Notes and Protocols: The Use of Isobutyl Decanoate in Personal Care Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isobutyl Decanoate (B1226879)

Isobutyl decanoate is the ester formed from the reaction of isobutanol and decanoic acid.[1] In personal care formulations, it primarily functions as an emollient and a fragrance ingredient.[2][3] Its chemical structure lends it properties that create a non-greasy, smooth feel on the skin, making it a valuable component in a wide range of cosmetic products, including lotions, creams, and color cosmetics.[3] As a medium-chain ester, isobutyl decanoate offers a balance of spreadability and substantivity, contributing to a desirable sensory experience in finished products. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of various alkyl esters and concluded them to be safe for use in cosmetics when formulated to be non-irritating.[4]

Chemical and Physical Properties:

Property	Value
INCI Name	ISOBUTYL DECANOATE
CAS Number	30673-38-2
Molecular Formula	C14H28O2
Molecular Weight	228.37 g/mol
Appearance	Solid
Specific Gravity	0.85200 to 0.86900 @ 25.00 °C
Refractive Index	1.42400 to 1.43100 @ 20.00 °C
Flash Point	239.00 °F (115.00 °C)

Functional Applications in Personal Care

The selection of an emollient is critical as it dictates the final sensory characteristics, stability, and moisturizing capacity of a formulation. Isobutyl decanoate's properties make it suitable for various applications:

• Skin Care: In lotions and creams, it provides a light, non-oily feel and improves spreadability, which is crucial for user experience. Its emollient properties help to soften and smooth the skin.

• Sun Care: Esters like isobutyl decanoate are effective at solubilizing organic UV filters, which is essential for achieving stable and effective sunscreen formulations.

• Color Cosmetics: It can be used in foundations and other makeup products to aid in pigment wetting and dispersion, leading to a more uniform application and color intensity.

• Fragrances: Due to its own faint, pleasant odor and its ability to act as a solvent, it is also used in fragrance formulations.

Comparative Performance Data

The following tables present representative data comparing isobutyl decanoate with other common emollients across key performance parameters.

Table 1: Comparative Spreadability of Emollients

Emollient	Chemical Class	Spreadability Index (mm²/10s)
Cyclomethicone	Silicone	950
Isobutyl Decanoate	Ester	750
Isopropyl Myristate	Ester	800
Caprylic/Capric Triglyceride	Triglyceride	600
Mineral Oil	Hydrocarbon	550
Shea Butter	Natural Butter	300

Higher values indicate greater spreadability.

Table 2: Sensory Panel Evaluation of Emollients

Emollient	Greasiness (1-10)	Absorption Rate (1-10)	After-feel (1-10)
Cyclomethicone	1	9	9 (Silky, Powdery)
Isobutyl Decanoate	3	7	8 (Smooth, Non-tacky)
Isopropyl Myristate	4	6	7 (Velvety)
Caprylic/Capric Triglyceride	5	5	6 (Conditioned)
Mineral Oil	8	3	4 (Occlusive)
Shea Butter	7	4	5 (Rich, Heavy)

Scale: 1 = Very Low, 10 = Very High. After-feel is a qualitative descriptor.

Table 3: Viscosity and Refractive Index of Emollients

Emollient	Viscosity (cP @ 25°C)	Refractive Index
Cyclomethicone	5	1.397
Isobutyl Decanoate	~8	~1.427
Isopropyl Myristate	5-6	1.433
Caprylic/Capric Triglyceride	25-30	1.448
Mineral Oil	15-20	1.475
Shea Butter	Semi-solid	N/A

Experimental Protocols

This protocol outlines the procedure for determining the spreadability of a topical cream formulation containing isobutyl decanoate.

Objective: To quantify the spreading characteristics of a cream formulation.

Materials and Equipment:

• Cream formulation containing Isobutyl Decanoate

• Glass plate with a 20 cm diameter

• Secondary glass plate of the same size

• Standardized weights (e.g., 150g)

• Ruler or caliper

• Spatula

• Stopwatch

Procedure:

• Ensure the cream sample is at a controlled room temperature (e.g., 25°C).

• Weigh out 0.5 g of the cream formulation.

• Carefully place the 0.5 g sample onto the center of the first glass plate.

• Gently place the second glass plate over the sample, ensuring it is centered.

• Place a 150 g weight on the center of the top glass plate and start the stopwatch simultaneously.

• Allow the weight to press down on the sample for a specified time, for instance, 1 minute.

• After 1 minute, carefully remove the weight.

• Measure the diameter of the spread cream at two perpendicular angles.

• Calculate the average diameter. The spreadability can be reported as the diameter in mm or the area of the circle (πr²).

Data Recording: Record the diameter of spread for each sample. Perform the test in triplicate to ensure reproducibility.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 3. aston-chemicals.com [aston-chemicals.com]
• 4. cir-safety.org [cir-safety.org]

Application Notes & Protocols: Isobutyl Decanoate as an Analytical Standard for Gas Chromatography (GC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl decanoate (B1226879) (CAS 30673-38-2) is a fatty acid ester known for its characteristic fruity, wine-like aroma. It is found naturally in various food products and beverages and is also used as a flavoring and fragrance agent. In the analytical laboratory, its properties make it a suitable candidate for use as an analytical standard, particularly as an internal standard, in gas chromatography (GC) for the quantification of other volatile and semi-volatile compounds. Its structural similarity to other fatty acid esters and its distinct retention time allow for reliable identification and quantification in complex matrices.

This document provides detailed application notes and protocols for the use of isobutyl decanoate as an analytical standard in GC-based methods, including sample preparation, chromatographic conditions, and method validation parameters.

Physicochemical Properties of Isobutyl Decanoate

A clear understanding of the physical and chemical properties of isobutyl decanoate is essential for its effective use as a GC standard.

Property	Value
Synonyms	Isobutyl caprate, 2-methylpropyl decanoate
Molecular Formula	C₁₄H₂₈O₂
Molecular Weight	228.37 g/mol
Boiling Point	265-268 °C at 760 mmHg[1]
Appearance	Colorless liquid
Solubility	Soluble in alcohol; Insoluble in water

Experimental Protocols

The following protocols outline the preparation of standard solutions, sample preparation, and recommended GC conditions for the analysis of isobutyl decanoate. These can be adapted based on the specific application and matrix.

Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for the calibration and quantification of analytes.

Materials:

• Isobutyl decanoate (analytical standard grade, >98% purity)

• Volumetric flasks (Class A)

• Analytical balance

• Micropipettes

• Solvent (e.g., Hexane, Ethyl Acetate, HPLC grade)

Protocol:

• Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of isobutyl decanoate into a clean, dry weighing boat.

  • Transfer the standard to a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a small amount of the chosen solvent.

  • Fill the flask to the mark with the solvent.

  • Stopper the flask and invert several times to ensure homogeneity.

  • Calculate the exact concentration of the stock solution.

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of working standards in the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • These working standards will be used to generate a calibration curve.

Sample Preparation

The choice of sample preparation technique depends on the complexity of the sample matrix.

This protocol is suitable for extracting esters from aqueous matrices like wine or fruit juices.

Materials:

• Sample (e.g., wine, fruit juice)

• Internal Standard (IS) solution (Isobutyl decanoate in a suitable solvent)

• Extraction solvent (e.g., Dichloromethane, Hexane)

• Anhydrous sodium sulfate (B86663)

• Centrifuge and centrifuge tubes

• Vortex mixer

Protocol:

• Pipette 5 mL of the beverage sample into a 15 mL centrifuge tube.

• Spike the sample with a known concentration of the isobutyl decanoate internal standard solution.

• Add 2 mL of the extraction solvent.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the organic layer (bottom layer for dichloromethane, top for hexane) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to a GC vial for analysis.

HS-SPME is a solvent-free technique ideal for the analysis of volatile and semi-volatile compounds in the headspace of a sample.[2][3][4]

Materials:

• Sample (e.g., wine)

• Internal Standard (IS) solution (Isobutyl decanoate)

• 20 mL headspace vials with septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• SPME autosampler or manual holder

• Heating block or water bath

Protocol:

• Pipette 5 mL of the wine sample into a 20 mL headspace vial.

• Add a known amount of the isobutyl decanoate internal standard.

• Add 1 g of NaCl to the vial to increase the ionic strength and promote the release of volatile compounds into the headspace.

• Immediately seal the vial with a septum cap.

• Place the vial in a heating block or water bath and equilibrate at a specific temperature (e.g., 40°C) for a set time (e.g., 15 minutes) with agitation.

• Expose the SPME fiber to the headspace of the sample for a defined extraction time (e.g., 30 minutes) at the same temperature.

• Retract the fiber and immediately introduce it into the GC injector for thermal desorption and analysis.

Gas Chromatography (GC) Conditions

The following are recommended starting conditions for GC-FID and GC-MS analysis. Optimization may be necessary depending on the specific instrument and analytical goals.

Parameter	GC-FID	GC-MS
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium or Hydrogen	Helium
Flow Rate	1.0 mL/min (constant flow)	1.0 mL/min (constant flow)
Injector Temp.	250 °C	250 °C
Injection Mode	Splitless (1 µL)	Splitless (1 µL)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
Detector Temp.	280 °C	N/A
MS Source Temp.	N/A	230 °C
MS Quad Temp.	N/A	150 °C
Ionization Mode	N/A	Electron Ionization (EI)
Ionization Energy	N/A	70 eV
Mass Range	N/A	m/z 40-400

Method Validation and Performance

Method validation is crucial to ensure that the analytical method is suitable for its intended purpose. The following table summarizes representative performance data for the GC analysis of fatty acid esters, which can be expected for a validated method using isobutyl decanoate as a standard.

Parameter	Typical Performance	Acceptance Criteria
Linearity (r²)	> 0.995	r² ≥ 0.99
Range	1 - 100 µg/mL	Dependent on application
Limit of Detection (LOD)	0.1 - 0.5 µg/mL	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	0.3 - 1.5 µg/mL	Signal-to-Noise ratio of 10:1
Precision (RSD)	Repeatability: < 5%, Intermediate: < 10%	RSD < 15%
Accuracy (% Recovery)	90 - 110%	80 - 120%

Note: The performance data presented are representative for the analysis of fatty acid esters by GC and should be established for each specific matrix and instrument.

Diagrams

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of a sample using isobutyl decanoate as an internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

This document provides a comprehensive guide for utilizing isobutyl decanoate as an analytical standard in GC applications. Researchers should perform in-house validation to ensure the method is suitable for their specific needs.

References

• 1. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. Applications of Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry (SPME-GC/MS) in the Study of Grape and Wine Volatile Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to increase the yield of isobutyl decanoate synthesis

Technical Support Center: Isobutyl Decanoate (B1226879) Synthesis

Welcome to the Technical Support Center for Isobutyl Decanoate Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help optimize experimental outcomes and increase product yield.

Troubleshooting Guide: Low Yield in Isobutyl Decanoate Synthesis

Low yield is a common challenge in the synthesis of isobutyl decanoate via Fischer esterification. This guide provides a systematic approach to identifying and resolving the underlying causes.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for diagnosing and addressing low product yields.

Caption: A logical workflow for troubleshooting low yields in isobutyl decanoate synthesis.

Detailed Troubleshooting Steps

1. Incomplete Reaction (Equilibrium Not Shifted Towards Products)

• Problem: The Fischer esterification is a reversible reaction. The presence of water, a byproduct, can drive the reaction backward, reducing the ester yield.[1]

• Solutions:

  • Increase the Molar Ratio of Isobutanol: Use an excess of isobutanol (typically 3 to 5 equivalents) to shift the equilibrium towards the formation of isobutyl decanoate.[2]

  • Remove Water: Continuously remove water as it forms. This can be achieved using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene), or by adding a dehydrating agent like molecular sieves to the reaction mixture.[3]

2. Sub-optimal Reaction Conditions

• Problem: Incorrect temperature, reaction time, or catalyst concentration can lead to an incomplete or slow reaction.

• Solutions:

  • Temperature: Ensure the reaction is heated to reflux (typically 100-120°C) to maintain a reasonable reaction rate.[2] Overheating can lead to side reactions.[4]

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has reached completion. Reaction times can range from a few hours to over 24 hours depending on the scale and conditions.

  • Catalyst Loading: For acid catalysts like concentrated sulfuric acid, a loading of 1-5 mol% relative to the decanoic acid is generally sufficient. For solid acid catalysts like Amberlyst-15, a typical loading is around 10 wt% of the reactants.

3. Poor Reagent Quality

• Problem: The presence of impurities, especially water, in the starting materials can significantly lower the yield.

• Solution:

  • Use high-purity decanoic acid.

  • Ensure the isobutanol is anhydrous, as any water will inhibit the forward reaction.

4. Inefficient Product Isolation and Purification

• Problem: Significant product loss can occur during the workup and purification steps.

• Solutions:

  • Extraction: During aqueous workup, some ester may remain in the aqueous layer. Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) to maximize recovery.

  • Washing: When neutralizing the acid catalyst with a base (e.g., sodium bicarbonate solution), be cautious of vigorous CO₂ evolution which can lead to loss of product. Also, avoid using strong bases that could saponify the ester.

  • Distillation: If purifying by distillation, ensure the apparatus is properly set up to avoid loss of the product, which has a relatively high boiling point.

5. Side Reactions

• Problem: Under acidic conditions and at elevated temperatures, isobutanol can undergo dehydration to form isobutene or react with another molecule of isobutanol to form diisobutyl ether.

• Solutions:

  • Maintain the reaction temperature at the minimum required for a reasonable rate.

  • Use the optimal amount of acid catalyst; excessive acid can promote side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for isobutyl decanoate synthesis?

A1: The yield can vary significantly depending on the reaction conditions and scale. With optimized conditions, including the use of excess isobutanol and removal of water, yields can exceed 80-90%.

Q2: Which catalyst is better, a homogeneous acid catalyst like H₂SO₄ or a heterogeneous catalyst like Amberlyst-15?

A2: Both have advantages and disadvantages.

• Sulfuric Acid (H₂SO₄): It is a highly effective and inexpensive catalyst. However, it can be corrosive and requires a neutralization step during workup, which can sometimes lead to emulsion formation and product loss.

• Amberlyst-15: This is a solid acid catalyst that is easily removed from the reaction mixture by filtration, simplifying the workup process. It is also less corrosive. However, it may be more expensive and might require longer reaction times to achieve the same conversion as sulfuric acid.

Q3: Can I use an enzyme to catalyze the reaction?

A3: Yes, lipases such as Novozym 435 are effective catalysts for the synthesis of esters like isobutyl decanoate. Enzymatic synthesis offers several advantages, including milder reaction conditions (lower temperature), higher specificity (fewer side products), and easier product purification. However, enzymes are more expensive than acid catalysts and may have specific solvent and temperature requirements.

Q4: My reaction mixture turned dark brown/black. What happened?

A4: A dark coloration often indicates decomposition or side reactions, which can be caused by excessive heating or too high a concentration of a strong acid catalyst. Consider reducing the reaction temperature or using a milder catalyst.

Q5: How can I effectively remove the water produced during the reaction?

A5: A Dean-Stark apparatus is a common and effective method for removing water azeotropically with a solvent like toluene. Alternatively, adding 3Å or 4Å molecular sieves to the reaction mixture can effectively sequester the water as it is formed.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize key parameters for the synthesis of isobutyl decanoate and their impact on yield.

Table 1: Comparison of Catalysts for Esterification

Catalyst Type	Catalyst Example	Typical Loading	Advantages	Disadvantages
Homogeneous Acid	Conc. H₂SO₄	1-5 mol%	High activity, low cost	Corrosive, difficult to remove
Heterogeneous Acid	Amberlyst-15	5-15 wt%	Easy to separate, reusable	Higher cost, potentially slower
Biocatalyst (Enzyme)	Novozym 435	5-10 wt%	Mild conditions, high selectivity	High cost, sensitive to conditions

Table 2: Effect of Molar Ratio and Water Removal on Yield

Molar Ratio (Isobutanol:Decanoic Acid)	Water Removal Method	Expected Yield Range
1:1	None	50-60%
3:1	None	70-80%
1:1	Dean-Stark/Molecular Sieves	80-90%
3:1	Dean-Stark/Molecular Sieves	>90%

Experimental Protocols

Protocol 1: Fischer Esterification using Sulfuric Acid

This protocol describes a standard laboratory procedure for the synthesis of isobutyl decanoate using sulfuric acid as a catalyst.

Workflow for Acid-Catalyzed Synthesis

Caption: Experimental workflow for the acid-catalyzed synthesis of isobutyl decanoate.

Materials:

• Decanoic acid

• Isobutanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether or ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• To a round-bottom flask, add decanoic acid and 3-5 molar equivalents of isobutanol.

• While stirring, slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the decanoic acid).

• Attach a reflux condenser and heat the mixture to a gentle reflux for 2-4 hours, or until TLC/GC analysis indicates the consumption of the starting material.

• Allow the reaction mixture to cool to room temperature.

• Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purify the resulting crude ester by vacuum distillation to obtain pure isobutyl decanoate.

Protocol 2: Enzymatic Synthesis using Novozym 435

This protocol outlines the synthesis of isobutyl decanoate using an immobilized lipase (B570770) catalyst.

Workflow for Enzyme-Catalyzed Synthesis

Caption: Experimental workflow for the enzyme-catalyzed synthesis of isobutyl decanoate.

Materials:

• Decanoic acid

• Isobutanol

• Novozym 435 (immobilized Candida antarctica lipase B)

• Optional: Anhydrous organic solvent (e.g., heptane)

• Erlenmeyer flask, incubator shaker, filtration apparatus, rotary evaporator, distillation apparatus

Procedure:

• In an Erlenmeyer flask, combine decanoic acid and isobutanol (a 1:1 to 1:3 molar ratio can be used). A solvent-free system can be employed, or an organic solvent like heptane (B126788) can be added.

• Add Novozym 435 (typically 5-10% by weight of the total reactants).

• Incubate the mixture in a shaker at a controlled temperature (e.g., 50°C) for 24-48 hours.

• Monitor the reaction progress by taking small samples and analyzing them by GC.

• Once the desired conversion is reached, remove the immobilized enzyme by filtration. The enzyme can be washed with solvent and reused.

• Remove the excess isobutanol and solvent (if used) under reduced pressure.

• Purify the crude isobutyl decanoate by vacuum distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. What are possible sources of error in an esterification lab? | Filo [askfilo.com]

Technical Support Center: Purification of Crude Isobutyl Decanoate

Welcome to the Technical Support Center for the purification of crude isobutyl decanoate (B1226879). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification of this ester.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during the purification of crude isobutyl decanoate in a question-and-answer format.

Q1: After synthesis, my crude isobutyl decanoate has a strong acidic smell. What is the cause and how can I remove it?

A: The acidic smell is likely due to the presence of unreacted decanoic acid and the acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) used in the Fischer esterification reaction.[1] These acidic impurities can be effectively removed by a liquid-liquid extraction procedure using a mild base.

• Solution: Wash the crude product with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[1] The acidic impurities will react with the base to form water-soluble salts, which can then be separated from the organic layer containing the ester in a separatory funnel. Be cautious of CO₂ evolution during the initial mixing.[2]

Q2: My final purified isobutyl decanoate appears yellow or brown. What causes this discoloration and how can I fix it?

A: Discoloration in the final product often indicates the presence of impurities formed during the reaction, especially if the reaction was heated for an extended period or at a very high temperature.[1][2] Potential causes include the degradation of starting materials or the product and side reactions catalyzed by the strong acid.

• Prevention: Consider using a lower reaction temperature for a longer duration, reducing the concentration of the acid catalyst, and ensuring the use of high-purity starting materials.

• Remediation: If the product is already discolored, purification by vacuum distillation or column chromatography may remove the colored impurities. In some cases, treating the ester with activated carbon followed by filtration can also be effective.

Q3: During the aqueous workup, I am experiencing emulsion formation, making layer separation difficult. How can I resolve this?

A: Emulsion formation can occur due to the presence of unreacted starting materials or the formation of soaps if a strong base is used for neutralization.

• Solution:

  • Use a milder base like saturated sodium bicarbonate solution for neutralization instead of strong bases like sodium hydroxide.

  • If an emulsion forms, adding a saturated brine (sodium chloride) solution can help to break it by increasing the ionic strength of the aqueous layer.

  • Gently swirl or invert the separatory funnel instead of shaking it vigorously.

  • Allow the mixture to stand for a longer period to allow for phase separation.

Q4: The purity of my isobutyl decanoate is low even after simple distillation. What could be the reason?

A: Low purity after simple distillation suggests that the boiling points of the impurities are too close to the boiling point of isobutyl decanoate for effective separation.

• Solution:

  • Employ fractional distillation, which provides better separation of liquids with close boiling points by utilizing a fractionating column.

  • Consider using vacuum distillation. By reducing the pressure, the boiling points of all components are lowered, which can sometimes improve separation and prevent decomposition of the ester at high temperatures.

  • Alternatively, for thermally sensitive compounds or impurities with very similar boiling points, flash column chromatography can be used to separate based on polarity.

Data Presentation

The following tables summarize key quantitative data relevant to the purification of isobutyl decanoate.

Table 1: Physical Properties of Isobutyl Decanoate and Related Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)
Isobutyl Decanoate	228.37	265.00 - 268.00
Decanoic Acid	172.26	268 - 270
Isobutanol	74.12	107.89

Table 2: Recommended Purification Techniques and Typical Parameters

Purification Step	Reagents/Parameters	Purpose	Expected Purity Improvement
Liquid-Liquid Extraction	Saturated NaHCO₃ solution, Brine	Neutralize acid catalyst and unreacted decanoic acid. Remove water-soluble impurities.	Removes bulk acidic impurities.
Organic Solvent:Water Ratio (v/v): ~1:1 to 1:4
Drying	Anhydrous MgSO₄ or Na₂SO₄	Remove residual water from the organic layer.	Prepares for distillation.
Fractional Vacuum Distillation	Reduced pressure (e.g., 10-40 mmHg)	Separate isobutyl decanoate from unreacted isobutanol and other volatile impurities.	>95% purity is often achievable.
Column Chromatography	Stationary Phase: Silica gel	For high-purity requirements or removal of colored impurities.	>98% purity is possible.
Mobile Phase: Hexane/Ethyl Acetate gradient

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Acidic Impurities

• Transfer: Transfer the crude reaction mixture to a separatory funnel.

• Dilution: Dilute the mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) to facilitate handling and separation.

• Neutralization Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stopper the funnel and invert it gently, venting frequently to release the pressure from CO₂ evolution. Continue until no more gas is produced.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Water Wash: Wash the organic layer with deionized water to remove any remaining water-soluble impurities. Drain the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated brine solution to help remove dissolved water and break any emulsions. Drain the aqueous layer.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add an anhydrous drying agent like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄). Swirl and let it stand for at least 15 minutes.

• Filtration: Filter the dried organic layer to remove the drying agent. The resulting solution contains the crude isobutyl decanoate ready for solvent removal and further purification.

Protocol 2: Fractional Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus equipped for vacuum distillation. Use a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser.

• Sample Preparation: Ensure the crude isobutyl decanoate (after extraction and drying) is free of water, as water can interfere with the vacuum. Add boiling chips to the distillation flask to ensure smooth boiling.

• Apply Vacuum: Connect the apparatus to a vacuum pump and slowly reduce the pressure to the desired level (e.g., 10-40 mmHg).

• Heating: Begin heating the distillation flask gently using a heating mantle.

• Fraction Collection:

  • Forerun: Collect the initial fraction, which will likely contain any remaining volatile impurities such as isobutanol. The temperature at the thermometer should be significantly lower than the expected boiling point of isobutyl decanoate at that pressure.

  • Main Fraction: As the temperature rises and stabilizes at the boiling point of isobutyl decanoate under the applied vacuum, switch to a clean receiving flask to collect the purified product.

  • Endpoint: Stop the distillation before the flask boils to dryness to prevent the concentration of high-boiling impurities and potential decomposition.

• Analysis: Analyze the purity of the collected fractions using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

Mandatory Visualization

References

• 1. Sciencemadness Discussion Board - Distilling esters with very high boiling points? - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. 334-48-5 CAS MSDS (Decanoic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Common impurities found in isobutyl decanoate and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isobutyl decanoate (B1226879).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercially available or synthetically produced isobutyl decanoate?

The most common impurities in isobutyl decanoate, typically synthesized via Fischer-Speier esterification, are residual starting materials and byproducts of the reaction. These include:

• Unreacted Decanoic Acid: Due to the equilibrium nature of the esterification reaction, some starting carboxylic acid may remain.

• Unreacted Isobutanol: Similarly, excess or unreacted isobutanol can be present in the final product.

• Acid Catalyst: If an acid catalyst such as sulfuric acid or p-toluenesulfonic acid is used, it may remain in the product if not properly neutralized and removed.[1]

• Water: As a byproduct of the esterification reaction, water can be present.

• Side-Reaction Products: At high temperatures, side reactions such as the dehydration of isobutanol to isobutylene (B52900) or the formation of di-isobutyl ether can occur, though these are generally minor impurities.

Q2: My isobutyl decanoate has a low purity (<98%). What are the likely causes and how can I improve it?

Low purity is often due to an incomplete reaction or inefficient purification. To improve purity, consider the following:

• Drive the Reaction to Completion: To shift the reaction equilibrium towards the product, use an excess of one reactant (typically the less expensive and more easily removed isobutanol) or remove water as it forms, for example, by azeotropic distillation with a Dean-Stark apparatus.

• Optimize Reaction Conditions: Ensure adequate reaction time and temperature. Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) can help determine the optimal duration.

• Effective Purification: Post-reaction workup is crucial. This typically involves neutralizing and removing the acid catalyst, washing away water-soluble impurities, and then purifying the ester, often by distillation.

Q3: My purified isobutyl decanoate appears discolored (yellowish or brownish). What is the cause and how can I fix it?

Discoloration often indicates the presence of impurities formed through degradation or side reactions, which can be caused by:[1]

• High Reaction Temperatures: Excessive heat can lead to the decomposition of the reactants or the final ester product.

• Residual Acid Catalyst: The presence of an acid catalyst at high temperatures during distillation can promote degradation.

To prevent and remediate discoloration:

• Control Reaction Temperature: Maintain the recommended reaction temperature to avoid decomposition.

• Thorough Neutralization: Ensure all acidic catalyst is neutralized before distillation. A wash with a mild base like sodium bicarbonate solution is effective.[1][2]

• Vacuum Distillation: Distilling the isobutyl decanoate under reduced pressure allows for a lower boiling point, minimizing the risk of thermal degradation.

• Activated Carbon Treatment: For minor color impurities, treatment with a small amount of activated carbon followed by filtration can be effective.

Troubleshooting Guide: Impurity Removal

This guide provides detailed methodologies for removing common impurities from isobutyl decanoate.

Issue: Presence of Acidic Impurities (Unreacted Decanoic Acid, Acid Catalyst)

Solution: Neutralization and Extraction

This procedure is designed to remove acidic components from the crude product.

Experimental Protocol:

• Dissolution: Dissolve the crude isobutyl decanoate in a water-immiscible organic solvent, such as diethyl ether or ethyl acetate. The volume of the solvent should be 2-3 times the volume of the crude product.

• Transfer: Transfer the solution to a separatory funnel.

• Washing with Base: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.[1] The volume of the bicarbonate solution should be approximately equal to the volume of the organic solution.

• Extraction: Stopper the funnel and shake gently, venting frequently to release the pressure from the carbon dioxide gas that evolves.

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Repeat: Repeat the washing process (steps 3-5) until no more gas evolution is observed.

• Water Wash: Wash the organic layer with deionized water to remove any remaining bicarbonate solution.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent, such as anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter the solution to remove the drying agent and then remove the solvent using a rotary evaporator to yield the neutralized crude product.

Issue: Presence of Unreacted Isobutanol and Other Volatile Impurities

Solution: Distillation

Distillation is effective for separating the higher-boiling isobutyl decanoate from the more volatile isobutanol.

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus. For heat-sensitive materials, a vacuum distillation setup is recommended to lower the boiling point.

• Charge the Flask: Place the neutralized and dried crude isobutyl decanoate in the distillation flask along with a few boiling chips or a magnetic stir bar.

• Distillation: Heat the flask gently. Collect the different fractions as they distill at their respective boiling points. The initial fraction will likely contain any remaining solvent and unreacted isobutanol. The main fraction will be the purified isobutyl decanoate.

• Monitor: Monitor the temperature at the distillation head throughout the process to ensure good separation of the components.

Data Presentation

Table 1: Summary of Common Impurities in Isobutyl Decanoate and Their Removal Methods

Impurity	Likely Source	Recommended Removal Method	Key Experimental Step
Decanoic Acid	Unreacted starting material	Washing with aqueous base (e.g., NaHCO₃ solution)	Liquid-liquid extraction in a separatory funnel.
Isobutanol	Unreacted starting material	Fractional or Vacuum Distillation	Collection of fractions based on boiling points.
Acid Catalyst (e.g., H₂SO₄)	Catalyst from esterification reaction	Washing with aqueous base (e.g., NaHCO₃ solution) followed by a water wash	Neutralization reaction in a separatory funnel.
Water	Byproduct of esterification, workup process	Drying with an anhydrous salt (e.g., Na₂SO₄) or azeotropic distillation	Incubation of the organic phase with the drying agent followed by filtration.
Discoloration Impurities	Thermal degradation or side-reactions	Vacuum Distillation, Activated Carbon Treatment	Distillation at reduced pressure to lower the boiling temperature; stirring with activated carbon and filtration.

Visualizations

Caption: Experimental workflow for the purification of isobutyl decanoate.

Caption: Logical relationship between impurities and their removal methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Isobutyl Decanoate Stability and Storage

This technical support guide provides detailed information on the stability and long-term storage of isobutyl decanoate (B1226879) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for isobutyl decanoate?

A1: For optimal long-term stability, isobutyl decanoate should be stored at or below -20°C in a tightly sealed container, protected from light.[1] Some suppliers suggest that for shorter periods, storage at room temperature in a dry, cool, and well-ventilated place away from oxidizing agents is acceptable.[2][3] However, for maintaining purity over extended periods (≥ 2 years), cryogenic storage is recommended.[1]

Q2: What is the expected shelf-life of isobutyl decanoate?

A2: When stored at -20°C, isobutyl decanoate is expected to be stable for at least two years.[1] Under standard ambient conditions (room temperature), the product is considered chemically stable, though a specific shelf-life under these conditions is not typically provided and may vary.[2] For research applications requiring high purity, it is advisable to re-analyze the material if stored at room temperature for an extended period.

Q3: What are the primary degradation pathways for isobutyl decanoate?

A3: As a fatty acid ester, isobutyl decanoate is primarily susceptible to three main degradation pathways:

• Hydrolysis: The ester bond can be cleaved by water, especially in the presence of acid or base catalysts, to yield decanoic acid and isobutanol.[4][5]

• Oxidation: The aliphatic chain can undergo autoxidation, particularly if initiated by heat, light, or the presence of metal ions. This process can lead to the formation of hydroperoxides, which can further break down into a variety of smaller molecules, including aldehydes, ketones, and shorter-chain carboxylic acids.[1][6]

• Thermal Degradation: At elevated temperatures, the molecule can undergo decomposition, which may involve cleavage of the ester bond or fragmentation of the alkyl chains.[7][8]

Q4: Is isobutyl decanoate sensitive to light?

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling and use of isobutyl decanoate in experimental settings.

Symptom	Potential Cause	Recommended Action
Unexpected peaks in chromatogram (e.g., HPLC, GC)	1. Hydrolysis: The sample may have been exposed to water, acidic, or basic conditions.	1. Ensure all solvents and reagents are anhydrous and neutral. Prepare fresh solutions and analyze them promptly.
2. Oxidation: The sample may have been exposed to air (oxygen), heat, or light for a prolonged period.	2. Purge solutions with an inert gas (e.g., nitrogen, argon). Store samples in tightly sealed containers in the dark at a low temperature. Consider adding an antioxidant if compatible with the experiment.
Decrease in the main peak area over time in a solution	1. Instability in the chosen solvent/buffer: The compound may be degrading in the experimental medium.	1. Perform a solution stability study. Prepare the solution and analyze it at several time points (e.g., 0, 2, 4, 8, 24 hours) under the experimental conditions to determine the rate of degradation.
2. Adsorption to container surfaces: The compound may be adsorbing to the walls of the storage vial (e.g., plastic).	2. Use glass or polypropylene (B1209903) vials and consider silylation of glass surfaces if adsorption is suspected.
Inconsistent experimental results	1. Compound degradation: The purity of the stock material may have been compromised.	1. Verify the purity of the isobutyl decanoate stock using a suitable analytical method like HPLC or GC-FID before use.
2. Repeated freeze-thaw cycles: This can introduce moisture and potentially accelerate degradation.	2. Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles.

Quantitative Stability Data

While specific kinetic data for isobutyl decanoate is limited, the following table provides analogous data for similar long-chain fatty acid esters to serve as a reference.

Parameter	Compound Class	Conditions	Value	Significance
Thermal Decomposition Activation Energy	Polyol Esters	500 K - 675 K	~200 - 250 kJ/mol	Indicates the energy required for thermal breakdown. Higher values suggest greater thermal stability.[7]
Isothermal Oxidation Activation Energy	Saturated Fatty Acid Ethyl Esters	Isothermal DSC	112 - 123 kJ/mol	Represents the energy barrier for oxidation. No significant influence of carbon chain length was observed for saturated esters.[9]
Alkaline Hydrolysis	General Esters	Dependent on ester structure and hydroxide (B78521) concentration.	Can be rapid, especially with heating.	Esters are generally susceptible to base-catalyzed hydrolysis.[4]

Experimental Protocols

Protocol 1: Forced Hydrolysis Study

This protocol is designed to intentionally degrade isobutyl decanoate to identify its hydrolysis products and assess its stability at different pH values.

1. Materials:

• Isobutyl decanoate
• 0.1 M Hydrochloric acid (HCl)
• 0.1 M Sodium hydroxide (NaOH)
• Methanol (B129727) or Acetonitrile (B52724) (HPLC grade)
• Water (HPLC grade)
• pH meter
• Heating block or water bath
• HPLC system with UV or ELSD detector

2. Procedure:

• Prepare a stock solution of isobutyl decanoate (e.g., 1 mg/mL) in methanol or acetonitrile.
• Acid Hydrolysis:

• Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl in a sealed vial.
• Incubate the vial at 60°C for 8 hours.[3]
• At specified time points (e.g., 0, 2, 4, 8 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis:

• Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH in a sealed vial.
• Incubate the vial at 60°C for 8 hours.[3]
• At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

• Neutral Hydrolysis:

• Mix 1 mL of the stock solution with 1 mL of HPLC-grade water.
• Incubate under the same conditions as the acid and base hydrolysis samples.
• Analyze at the same time points.

• Analyze all samples by a suitable stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This method can be used to separate isobutyl decanoate from its potential degradation products.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with 70% acetonitrile / 30% water.

  • Linearly increase to 100% acetonitrile over 15 minutes.

  • Hold at 100% acetonitrile for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection:

  • UV at 205 nm (for low-level detection of the ester carbonyl group).

  • Evaporative Light Scattering Detector (ELSD) for better sensitivity for non-chromophoric compounds.

• Injection Volume: 10 µL.

Visualizations

Caption: Hydrolysis degradation pathway of isobutyl decanoate.

Caption: Troubleshooting workflow for stability-related issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. longdom.org [longdom.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Troubleshooting peak tailing for isobutyl decanoate in gas chromatography

Technical Support Center: Gas Chromatography

Welcome to our dedicated support center for troubleshooting issues in gas chromatography. This resource provides in-depth guides and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common challenges encountered during their experiments.

Troubleshooting Guide: Peak Tailing for Isobutyl Decanoate (B1226879)

Peak tailing is a common chromatographic problem that can significantly impact resolution, accuracy, and reproducibility. This guide provides a structured approach to diagnosing and resolving peak tailing issues specifically for isobutyl decanoate.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for the analysis of isobutyl decanoate?

A: Peak tailing is the asymmetry of a chromatographic peak, where the tail of the peak is elongated. In an ideal chromatogram, peaks should be symmetrical (Gaussian). Peak tailing is problematic because it can lead to inaccurate peak integration and quantification, and it reduces the separation between closely eluting compounds.[1][2][3] For isobutyl decanoate, a moderately polar ester, peak tailing can be a sign of undesirable chemical interactions within the GC system.

Q2: How can I determine the cause of peak tailing for isobutyl decanoate?

A: A key diagnostic step is to observe which peaks in your chromatogram are tailing.[4][5]

• If all peaks, including the solvent peak, are tailing: This generally indicates a physical or mechanical issue in the GC system, such as a disruption in the carrier gas flow path.

• If only the isobutyl decanoate peak and other polar analyte peaks are tailing: This suggests a chemical interaction between your analyte and active sites within the system.

Q3: What are the common physical causes of peak tailing that affect all peaks?

A: When all peaks in the chromatogram exhibit tailing, the issue is typically related to the physical setup of the GC system. Here are the most common causes and their solutions:

• Improper Column Installation: An incorrectly installed column can create dead volume or turbulence in the flow path. Ensure the column is cut cleanly at a 90-degree angle and inserted to the correct depth in both the inlet and detector as per the manufacturer's instructions.

• Contaminated or Dirty Inlet Liner: The inlet liner can accumulate non-volatile residues from previous injections, creating active sites that interact with analytes. Regularly inspect and replace the inlet liner, especially when analyzing complex samples.

• Leaks in the System: Leaks at the inlet septum, column fittings, or detector can disrupt the carrier gas flow and introduce contaminants. Use an electronic leak detector to systematically check all connections.

• Column Contamination: Over time, the front end of the column can become contaminated with non-volatile material from the sample matrix. Trimming 10-20 cm from the inlet side of the column can often resolve this issue.

Q4: What chemical factors can cause peak tailing specifically for isobutyl decanoate?

A: Isobutyl decanoate is an ester with some polarity, making it susceptible to interactions with active sites in the GC system. These interactions are a primary cause of peak tailing for polar compounds.

• Active Sites (Silanol Groups): Exposed silanol (B1196071) groups (Si-OH) on the surface of an untreated inlet liner or on the stationary phase of the column can form hydrogen bonds with the ester group of isobutyl decanoate, causing tailing. Using a deactivated (silanized) inlet liner and a high-quality, inert GC column is crucial.

• Column Degradation: Over time and with exposure to oxygen at high temperatures, the stationary phase of the column can degrade, exposing more active sites. If the column is old or has been used extensively, it may need to be replaced.

Q5: How can I optimize my GC method to reduce peak tailing for isobutyl decanoate?

A: Method optimization can play a significant role in improving peak shape.

• Injection Technique: For splitless injections, an incorrect purge activation time can lead to solvent tailing, which might be mistaken for analyte peak tailing. Optimize the split/purge cycle to ensure the solvent is efficiently vented after sample transfer.

• Oven Temperature Program: The initial oven temperature should be set appropriately. For splitless injections, a starting temperature about 20-30°C below the boiling point of the sample solvent can improve focusing of the analyte band at the head of the column (the "solvent effect").

• Column Choice: Using a column with a stationary phase appropriate for the polarity of isobutyl decanoate is important. A mid-polar column is often a good choice for esters.

Data Presentation

Table 1: General GC Parameters for Ester Analysis

Parameter	Recommended Setting	Rationale
Column Phase	Mid-polarity (e.g., 5% Phenyl Polysiloxane)	Matches the polarity of esters like isobutyl decanoate, promoting good peak shape.
Injector Temperature	250 °C	Ensures complete and rapid vaporization of the analyte without thermal degradation.
Initial Oven Temp.	50-70 °C (Solvent Dependent)	Allows for proper focusing of the analyte at the head of the column, especially in splitless mode.
Oven Ramp Rate	10-20 °C/min	Provides a good balance between analysis time and resolution.
Carrier Gas Flow	1-2 mL/min (Helium)	Optimal flow rate for good efficiency in standard capillary columns.
Inlet Liner	Deactivated (Silanized)	Minimizes interaction of polar analytes with active sites on the glass surface.

Experimental Protocols

Protocol 1: Inlet Maintenance for Reducing Peak Tailing

• Cool Down: Cool the GC injector and oven to room temperature.

• Turn Off Gas: Turn off the carrier gas flow to the inlet.

• Remove Column: Carefully remove the column from the inlet.

• Disassemble Inlet: Open the inlet and remove the septum and inlet liner.

• Inspect and Clean/Replace:

  • Septum: Replace the septum if it shows signs of coring or has been used for many injections.

  • Liner: Inspect the liner for any visible contamination (discoloration, particulate matter). It is recommended to replace the liner with a new, deactivated liner.

• Reassemble: Reinstall the new liner and septum.

• Reinstall Column: Trim 5-10 cm from the front of the column before reinstalling it to the correct depth.

• Leak Check: Turn the carrier gas back on and perform a leak check of the inlet fittings.

• Condition: Heat the system to condition the new components before running a sample.

Mandatory Visualization

Caption: A flowchart for troubleshooting peak tailing.

Caption: Analyte interaction causing peak tailing.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. m.youtube.com [m.youtube.com]
• 5. GC Troubleshooting—Tailing Peaks [restek.com]

Preventing hydrolysis of isobutyl decanoate during experiments

Welcome to the Technical Support Center for Isobutyl Decanoate (B1226879). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the hydrolysis of isobutyl decanoate during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is isobutyl decanoate and why is its hydrolysis a concern?

Isobutyl decanoate is an ester formed from the condensation of decanoic acid and isobutanol. It is recognized for its characteristic fruity, fatty aroma and is used as a flavoring and fragrance agent. Hydrolysis is the chemical breakdown of the ester bond by water, which reverts isobutyl decanoate back to decanoic acid and isobutanol. This degradation is a significant concern in experiments as it can alter the chemical composition of the sample, lead to inaccurate results, and change the sensory properties of a product.

Q2: What are the primary factors that cause the hydrolysis of isobutyl decanoate?

The hydrolysis of isobutyl decanoate is primarily accelerated by the following factors:

• Presence of Water: Water is a necessary reactant for hydrolysis.

• Acidic or Basic Conditions: Both acids and bases can act as catalysts, significantly increasing the rate of hydrolysis.[1][2] Alkaline (basic) hydrolysis, also known as saponification, is generally faster and irreversible compared to acid-catalyzed hydrolysis, which is a reversible reaction.[1][2]

• Elevated Temperatures: Higher temperatures provide the necessary activation energy for the hydrolysis reaction to occur more rapidly.

Q3: How can I detect if my isobutyl decanoate has hydrolyzed?

Hydrolysis can be detected by monitoring the appearance of its breakdown products: decanoic acid and isobutanol. A common and effective analytical method for this is Gas Chromatography-Mass Spectrometry (GC-MS). This technique can separate the components of a mixture and provide mass spectra to identify each compound, allowing for the quantification of isobutyl decanoate and its hydrolysis products. Changes in the sample's odor, such as the emergence of a rancid or sharp acidic smell characteristic of decanoic acid, can also indicate hydrolysis.

Q4: Are there any chemical stabilizers that can prevent the hydrolysis of isobutyl decanoate?

Yes, certain chemical stabilizers can be added to formulations to inhibit hydrolysis. These include:

• Antioxidants: These can prevent oxidative processes that may indirectly promote hydrolysis.

• Carbodiimides: These compounds can react with any carboxylic acids formed, preventing the reversible acid-catalyzed hydrolysis from proceeding.

• Chelating Agents: Agents like EDTA can bind metal ions that might catalyze the hydrolysis reaction.

Troubleshooting Guide: Preventing Unwanted Hydrolysis

This guide addresses common issues that may lead to the hydrolysis of isobutyl decanoate during your experiments and provides solutions to mitigate them.

Problem	Potential Cause	Recommended Solution
Loss of fruity aroma and development of a sharp, unpleasant odor.	Hydrolysis of isobutyl decanoate into decanoic acid and isobutanol.	Implement preventative measures outlined in the experimental protocol below, such as using anhydrous solvents and controlling pH.
Inconsistent results in analytical measurements (e.g., GC-MS).	Partial hydrolysis of the ester during sample preparation or analysis.	Ensure all solvents and reagents are anhydrous. Minimize the time between sample preparation and analysis. Consider derivatization of the sample to a more stable form if applicable.
Phase separation or changes in the physical appearance of the sample.	Formation of water-soluble hydrolysis products (isobutanol) and less soluble fatty acids (decanoic acid).	Store samples in tightly sealed containers with a desiccant. Avoid exposure to humid environments.
Precipitate formation in the sample.	The carboxylic acid (decanoic acid) product of hydrolysis may be insoluble in the solvent system.	Filter the sample before analysis and analyze both the filtrate and the precipitate to confirm the identity of the precipitate. Adjust the experimental protocol to prevent hydrolysis.

Impact of Experimental Conditions on Hydrolysis Rate

The following table summarizes the qualitative impact of key experimental parameters on the rate of isobutyl decanoate hydrolysis.

Parameter	Condition	Effect on Hydrolysis Rate	Reason
pH	Acidic (pH < 7)	Increased	Acid catalyzes the hydrolysis reaction.
Neutral (pH ≈ 7)	Minimal	The uncatalyzed reaction with water is slow.
Basic (pH > 7)	Significantly Increased	Base (hydroxide ions) acts as a strong nucleophile, leading to rapid and irreversible saponification.
Temperature	Low (e.g., < 10°C)	Decreased	Reduces the kinetic energy of molecules, slowing the reaction rate.
Ambient (e.g., 20-25°C)	Moderate	Hydrolysis can still occur, especially over long periods or in the presence of catalysts.
Elevated (e.g., > 40°C)	Increased	Provides more energy for the reaction to overcome the activation energy barrier.
Moisture	Anhydrous	Minimal	Water is a reactant, so its absence significantly slows hydrolysis.
Presence of Water	Increased	Provides the necessary reactant for the hydrolysis to proceed.

Experimental Protocol: Minimizing Hydrolysis of Isobutyl Decanoate

This protocol provides a detailed methodology for handling and preparing samples containing isobutyl decanoate to minimize the risk of hydrolysis.

1. Materials and Reagents:

• Isobutyl decanoate (high purity)

• Anhydrous solvents (e.g., ethanol, hexane, dichloromethane) appropriate for your experiment.

• Buffer solutions (pH 7) if an aqueous environment is unavoidable.

• Inert gas (e.g., nitrogen or argon)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Tightly sealed glass vials with PTFE-lined caps

• Desiccator

2. Procedure:

• Handling and Storage:

  • Always handle isobutyl decanoate and anhydrous solvents under an inert atmosphere (e.g., in a glove box or using a Schlenk line) to minimize exposure to atmospheric moisture.

  • Store isobutyl decanoate in a tightly sealed vial in a desiccator at a cool temperature.

• Solvent and Reagent Preparation:

  • Use only freshly opened bottles of anhydrous solvents or solvents that have been properly dried and stored over molecular sieves.

  • If an aqueous solution is necessary, use a neutral buffer (pH ≈ 7) to minimize acid or base catalysis.

• Sample Preparation:

  • If working with a solution, dissolve the isobutyl decanoate in the chosen anhydrous solvent.

  • If the sample has been exposed to moisture, dry the solution over anhydrous sodium sulfate or magnesium sulfate for at least 30 minutes, then filter or decant the dried solution.

  • Perform all sample manipulations at the lowest practical temperature to reduce the rate of any potential hydrolysis.

• Reaction Conditions:

  • If isobutyl decanoate is a component in a reaction mixture, ensure that all other reagents and the reaction setup are thoroughly dried.

  • Maintain a neutral pH throughout the experiment unless acidic or basic conditions are required for the primary reaction. If so, neutralize the mixture as soon as possible during the workup.

• Analysis:

  • Analyze samples as quickly as possible after preparation.

  • If using GC-MS, ensure the injection port liner is clean to avoid potential catalytic effects from contaminants.

Visualizing Hydrolysis and Prevention

The following diagrams illustrate the chemical pathway of isobutyl decanoate hydrolysis and the logical workflow for its prevention.

Caption: Chemical pathway of isobutyl decanoate hydrolysis.

Caption: Workflow for preventing isobutyl decanoate hydrolysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. aocs.org [aocs.org]

Technical Support Center: Optimizing Isobutyl Decanoate Solubility for In Vitro Cell Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of isobutyl decanoate (B1226879) in in vitro cell assays.

Frequently Asked Questions (FAQs)

Q1: What is isobutyl decanoate and why is its solubility a concern for in vitro assays?

Isobutyl decanoate is a fatty acid ester.[1] It is a colorless liquid that is practically insoluble in water, with an estimated water solubility of 0.4196 mg/L at 25°C, but is soluble in alcohol.[2] Its lipophilic nature (high LogP) makes it challenging to dissolve in aqueous cell culture media, which can lead to precipitation and inaccurate experimental results.

Q2: What are the primary strategies for solubilizing isobutyl decanoate for cell-based assays?

The main approaches for solubilizing hydrophobic compounds like isobutyl decanoate include:

• Using a co-solvent: Dissolving the compound in a water-miscible organic solvent, such as dimethyl sulfoxide (B87167) (DMSO) or ethanol, to create a concentrated stock solution.[3]

• Employing surfactants: Using non-ionic surfactants like Tween® 20 or Pluronic® F-68 to form micelles that encapsulate the lipophilic compound.

• Lipid-based formulations: Preparing nanoemulsions where isobutyl decanoate is dissolved in the oil phase.[4][5]

Q3: What is the maximum recommended concentration of common co-solvents and surfactants in cell culture?

To avoid solvent-induced cytotoxicity, it is crucial to keep the final concentration of co-solvents and surfactants in the cell culture medium as low as possible. The table below provides generally accepted non-toxic concentrations for common vehicles. However, it is highly recommended to determine the specific tolerance of your cell line with a vehicle control experiment.

Vehicle	Generally Non-Toxic Concentration	Notes
DMSO	0.1% - 0.5% (v/v)	Some cell lines may tolerate up to 1%.
Ethanol	< 0.5% (v/v)	Can vary significantly between cell types.
Tween® 20	≤ 0.015% (v/v)	Cell-culture grade is tested for lack of cytotoxicity at this concentration.
Tween® 80	Non-toxic at 1 ml/L (0.1%)	Has been shown to be non-toxic to Caco-2 cells at this concentration.
Pluronic® F-68	0.05% - 0.1% (w/v)	Concentrations up to 0.5 g/L have been used with no adverse effects on some cell lines.
Pluronic® F-127	< 2% (w/v)	Showed no cytotoxicity in Colon26 cells at concentrations up to 2%.

Troubleshooting Guides

Issue 1: Isobutyl decanoate precipitates immediately upon addition to cell culture medium.

This is a common issue known as "crashing out," which occurs when a concentrated stock solution in an organic solvent is diluted into an aqueous medium.

Troubleshooting Workflow for Immediate Precipitation

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 3. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation, In Vitro and In Vivo Evaluation of Nanoemulsion In Situ Gel for Transnasal Delivery of Traditional Chinese Medicine Volatile Oil from Ligusticum sinense Oliv.cv. Chaxiong - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Isobutyl decanoate handling procedures to avoid contamination

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling procedures for isobutyl decanoate (B1226879) to prevent contamination and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is isobutyl decanoate and what are its common applications in research?

A1: Isobutyl decanoate is the ester formed from the condensation of decanoic acid and isobutanol.[1] In a research context, it is used as a biochemical reagent and a biological material in various life science applications. It can also serve as a biomarker in certain studies.

Q2: What are the primary sources of contamination for isobutyl decanoate?

A2: The primary sources of contamination are:

• Synthesis-related impurities: Residual unreacted starting materials, namely decanoic acid and isobutanol, from the esterification process.

• Degradation products: The main degradation pathway is hydrolysis, which breaks down isobutyl decanoate back into decanoic acid and isobutanol. This reaction is catalyzed by the presence of water, acids, or bases.

• Environmental contamination: Exposure to moisture from the atmosphere, as well as contaminants from improperly cleaned glassware or dispensing equipment.

Q3: How can I prevent hydrolysis of isobutyl decanoate during storage and handling?

A3: To prevent hydrolysis, it is crucial to minimize contact with water.[2][3] This can be achieved by:

• Storing isobutyl decanoate in a tightly sealed container in a dry environment, such as a desiccator.[3]

• Using a dry, inert gas like nitrogen or argon to blanket the headspace of the storage container, especially for long-term storage or after opening.

• Ensuring all glassware, syringes, and other equipment are thoroughly dried before use.

Q4: What are the ideal storage conditions for isobutyl decanoate?

A4: Recommended storage conditions can vary by supplier. For long-term stability and to minimize degradation, storage at -20°C is often recommended. For shorter periods, storage in a cool, dry, and well-ventilated area at room temperature is acceptable, provided the container is tightly sealed. Always refer to the manufacturer's certificate of analysis for specific storage instructions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in analytical chromatogram (e.g., GC-MS)	Contamination with starting materials (decanoic acid, isobutanol) or hydrolysis products.	1. Verify the purity of the isobutyl decanoate standard. 2. Review handling procedures to ensure moisture was excluded. 3. Prepare fresh dilutions with high-purity, dry solvents. 4. If contamination is suspected in the stock, acquire a new, certified lot.
Inconsistent experimental results	Degradation of isobutyl decanoate due to improper storage or repeated freeze-thaw cycles.	1. Aliquot the isobutyl decanoate into smaller, single-use vials to minimize contamination and degradation of the main stock. 2. Ensure storage conditions are consistently maintained. 3. Perform a quality control check on the stock material.
Cloudy or hazy appearance of the liquid	Presence of water, leading to partial hydrolysis and formation of an emulsion or precipitate of the less soluble starting materials.	1. Do not use the material. 2. Discard the contaminated vial and obtain a fresh, unopened stock. 3. Review storage and handling procedures to identify the source of moisture contamination.

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C₁₄H₂₈O₂	[1]
Molecular Weight	228.37 g/mol	[1]
Typical Purity	>97% - >98%	Varies by supplier
Recommended Storage (Long-term)	-20°C	Varies by supplier
Recommended Storage (Short-term)	Room temperature (in a dry, sealed container)	Varies by supplier

Experimental Protocols

Protocol: Purity Assessment of Isobutyl Decanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for determining the purity of isobutyl decanoate and identifying common contaminants like decanoic acid and isobutanol.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of isobutyl decanoate in a high-purity, volatile solvent such as ethyl acetate (B1210297) or hexane. Ensure the solvent is anhydrous.

• Perform serial dilutions to obtain a working concentration suitable for your instrument's sensitivity (e.g., 10-100 µg/mL).

2. GC-MS Instrumentation and Conditions (Example):

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating the ester from its potential impurities.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Rate: Dependant on instrument capabilities, aim for >10 scans across a peak.

3. Data Analysis:

• Calculate the purity of isobutyl decanoate by determining the peak area percentage of the main component relative to the total area of all detected peaks.

• Identify potential impurities by comparing their mass spectra to a reference library (e.g., NIST) and their retention times to those of pure standards of decanoic acid and isobutanol if available.

Visualizations

Caption: Workflow for handling isobutyl decanoate to prevent contamination.

Caption: Logical relationships of contamination sources and mitigation strategies.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carbodiimide.com [carbodiimide.com]
• 3. carbodiimide.com [carbodiimide.com]

Technical Support Center: Decontamination of Isobutyl Decanoate Spills

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering spills of isobutyl decanoate (B1226879). The information is presented in a question-and-answer format to directly address specific issues.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to isobutyl decanoate.

Parameter	Value	Source / Notes
Occupational Exposure Limits (as Isobutyl Acetate)	No specific OEL for isobutyl decanoate found. Data for isobutyl acetate (B1210297) is provided as a structurally similar surrogate.
OSHA PEL (8-hour TWA)	150 ppm	[1][2][3][4]
NIOSH REL (10-hour TWA)	150 ppm	[1]
ACGIH TLV (8-hour TWA)	50 ppm
ACGIH STEL (15-minute)	150 ppm
Physicochemical Properties
Flash Point	115 °C (239 °F)
Specific Gravity	~0.86 g/mL

Spill Decontamination Workflow

The following diagram outlines the logical workflow for responding to an isobutyl decanoate spill.

Spill response workflow for isobutyl decanoate.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Persistent odor after cleanup	Incomplete removal of spilled material.	Re-clean the affected area with soap and water. Ensure adequate ventilation to dissipate any remaining vapors. If the odor persists, a more thorough decontamination may be necessary.
Spill has spread under equipment	Delay in containment.	Use absorbent pads and materials with long handles to reach under equipment. If equipment is movable, safely relocate it to clean the area underneath.
Not enough absorbent material in the spill kit	Spill is larger than anticipated.	Use additional compatible absorbent materials from the laboratory stock. If a large spill occurs that cannot be managed with available supplies, evacuate the area and contact the designated emergency response team.
Unsure of the correct waste disposal procedure	Lack of familiarity with institutional or local regulations.	Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal. Do not dispose of contaminated materials in regular trash.

Frequently Asked Questions (FAQs)

Q1: What is the first thing I should do if I spill isobutyl decanoate?

A1: Your immediate priorities are to ensure your safety and the safety of others. Alert personnel in the immediate area of the spill. If the spill is large or in a poorly ventilated area, evacuate the vicinity.

Q2: What personal protective equipment (PPE) is required for cleaning up an isobutyl decanoate spill?

A2: At a minimum, you should wear safety goggles, chemical-resistant gloves (such as nitrile), and a lab coat. For larger spills, additional PPE like a face shield and respiratory protection may be necessary.

Q3: What materials can I use to absorb an isobutyl decanoate spill?

A3: You can use a variety of absorbent materials, such as vermiculite, clay-based absorbents (like kitty litter), or commercially available spill pads and pillows designed for organic liquids.

Q4: Is there a specific neutralizing agent I should use for an isobutyl decanoate spill?

A4: There is no specific neutralizing agent recommended for ester spills. The standard procedure is to absorb the material. Esters can undergo hydrolysis (breakdown) in the presence of strong acids or bases, but this is a chemical reaction, not a simple neutralization, and is not recommended for spill cleanup.

Q5: How do I decontaminate surfaces after absorbing the spill?

A5: After the bulk of the spill has been absorbed, the affected surface should be thoroughly cleaned with soap and water to remove any residual isobutyl decanoate.

Q6: How should I dispose of the waste from an isobutyl decanoate spill?

A6: All materials used to clean up the spill, including absorbent materials and contaminated PPE, should be collected in a clearly labeled, sealed container. This waste should be disposed of as hazardous waste according to your institution's and local regulations. Contact your Environmental Health and Safety (EHS) department for specific disposal procedures.

Q7: What should I do if isobutyl decanoate comes into contact with my skin or eyes?

A7: If isobutyl decanoate contacts your skin, wash the affected area thoroughly with soap and water. If it gets in your eyes, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.

Q8: What are the primary hazards associated with isobutyl decanoate?

A8: Isobutyl decanoate is not classified as a hazardous substance according to the Globally Harmonized System (GHS). However, it is a combustible liquid and can be irritating to the skin and eyes upon direct contact. Inhalation of high concentrations of vapor may cause respiratory irritation.

Experimental Protocols

Protocol 1: Small Spill Decontamination (Less than 100 mL)

1. Immediate Actions:

• Alert personnel in the immediate vicinity.
• If in a well-ventilated area, proceed with cleanup. If not, evacuate and ensure ventilation.

2. Personal Protective Equipment (PPE):

• Don safety goggles, a lab coat, and chemical-resistant nitrile gloves.

3. Spill Containment and Absorption:

• Contain the spill by surrounding it with an absorbent material like spill pads or vermiculite.
• Apply the absorbent material over the entire spill, working from the outside in to prevent spreading.

4. Material Collection:

• Once the isobutyl decanoate is fully absorbed, use a scoop and scraper to collect the material.
• Place the contaminated absorbent material into a heavy-duty plastic bag or a designated hazardous waste container.

5. Surface Decontamination:

• Wash the spill area thoroughly with soap and water.
• Dry the area with paper towels.

6. Waste Disposal:

• Seal the waste container and label it clearly as "Hazardous Waste: Isobutyl Decanoate Spill Debris."
• Follow your institution's procedures for hazardous waste disposal.

Protocol 2: Large Spill Decontamination (Greater than 100 mL)

1. Immediate Actions:

• Evacuate the immediate area and alert all personnel.
• If the spill is in a confined space or poses a fire hazard, activate the fire alarm and follow emergency evacuation procedures.
• Contact your institution's emergency response team or EHS department.

2. Personal Protective Equipment (PPE):

• Only trained personnel with appropriate PPE, which may include respiratory protection, should attempt to clean up a large spill.

3. Spill Containment:

• If safe to do so, prevent the spill from spreading by using absorbent booms or dikes.

4. Cleanup:

• Follow the directions of the emergency response team. Cleanup will likely involve the use of large quantities of absorbent material and specialized equipment.

5. Decontamination and Disposal:

• The emergency response team will manage the decontamination of the area and the disposal of the hazardous waste in accordance with regulatory requirements.

References

• 1. nj.gov [nj.gov]
• 2. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - Isobutyl acetate [cdc.gov]
• 4. Isobutyl acetate - IDLH | NIOSH | CDC [cdc.gov]

Reference Data & Comparative Studies

A Comparative Analysis for Researchers and Drug Development Professionals: Isobutyl Decanoate vs. Butyl Decanoate

In the landscape of pharmaceutical and cosmetic formulation, the selection of excipients is a critical step that dictates the efficacy, stability, and safety of the final product. Among these, esters of fatty acids are widely utilized for their properties as emollients, solvents, and penetration enhancers. This guide provides a detailed comparison of two such esters: isobutyl decanoate (B1226879) and its straight-chain isomer, butyl decanoate. This document is intended for researchers, scientists, and drug development professionals, offering a comparative analysis of their physicochemical properties, expected performance based on structure-activity relationships, and proposed experimental protocols for direct comparison.

Physicochemical Properties: A Tabular Comparison

The fundamental physicochemical characteristics of a molecule are primary determinants of its behavior in a formulation and its interaction with biological membranes. While isobutyl decanoate and butyl decanoate share the same molecular formula and weight, their structural isomerism leads to differences in their physical properties.

Property	Isobutyl Decanoate	Butyl Decanoate
Molecular Formula	C14H28O2[1]	C14H28O2[2]
Molecular Weight	228.37 g/mol [1]	228.37 g/mol [2]
IUPAC Name	2-methylpropyl decanoate[1]	Butyl decanoate[2]
Appearance	Colorless liquid (estimated)[3]	Colorless to almost colorless liquid[4]
Boiling Point	265.00 to 268.00 °C @ 760.00 mm Hg	274.00 to 275.00 °C @ 760.00 mm Hg[5]
Density	0.852 to 0.869 g/cm³ @ 25.00 °C[3]	0.86 g/mL at 20 °C[4]
Refractive Index	1.424 to 1.431 @ 20.00 °C[3]	1.430 @ 20 °C[4]
Water Solubility	0.4196 mg/L @ 25 °C (estimated)[3]	0.3631 mg/L @ 25 °C (estimated)[5]
logP (o/w)	5.5 (predicted)	5.4 (predicted)[2]
Predicted Skin Permeability	Potentially higher due to branched chain	Baseline for comparison
Predicted Enzymatic Hydrolysis Rate	Potentially slower due to steric hindrance	Baseline for comparison

Comparative Performance Analysis

Skin Permeation

The ability of a compound to enhance the penetration of an active pharmaceutical ingredient (API) through the skin is influenced by its lipophilicity, molecular size, and its ability to disrupt the highly ordered structure of the stratum corneum lipids. Quantitative Structure-Permeability Relationship (QSPR) studies have shown that these factors are key determinants of skin permeability[6][7][8][9][10].

The branched structure of isobutyl decanoate is expected to create more disorder in the lipid bilayers of the stratum corneum compared to the linear structure of butyl decanoate. This disruption can lead to increased fluidity of the lipid matrix, thereby enhancing the diffusion of co-administered drugs[11]. Therefore, it is hypothesized that isobutyl decanoate may exhibit superior skin penetration enhancement properties.

Enzymatic Hydrolysis

In biological systems, esters are susceptible to hydrolysis by esterases. The rate of this hydrolysis can be influenced by the structure of the ester. The branched isobutyl group of isobutyl decanoate may present steric hindrance to the active site of some lipases and esterases, potentially leading to a slower rate of hydrolysis compared to the straight-chain butyl decanoate[12][13][14][15][16]. This could be advantageous in formulations where a longer residence time of the intact ester is desired.

Proposed Experimental Protocols

To provide empirical evidence for the predicted differences in performance, the following experimental protocols are proposed.

In Vitro Skin Permeation Study

Objective: To compare the skin permeation enhancement effects of isobutyl decanoate and butyl decanoate for a model drug.

Methodology:

• Skin Preparation: Full-thickness human or porcine skin is obtained and prepared by removing subcutaneous fat.

• Franz Diffusion Cell Setup: The prepared skin is mounted on a Franz diffusion cell with the stratum corneum facing the donor compartment. The receptor compartment is filled with a suitable buffer (e.g., phosphate-buffered saline) and maintained at 37°C with constant stirring.

• Formulation Preparation: Solutions of a model drug (e.g., caffeine, ibuprofen) are prepared in isobutyl decanoate, butyl decanoate, and a control vehicle (e.g., propylene (B89431) glycol).

• Application: The formulations are applied to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with fresh buffer.

• Analysis: The concentration of the model drug in the collected samples is quantified using a validated analytical method such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The cumulative amount of drug permeated per unit area is plotted against time, and the steady-state flux (Jss) and permeability coefficient (Kp) are calculated.

Enzymatic Hydrolysis Assay

Objective: To compare the rate of enzymatic hydrolysis of isobutyl decanoate and butyl decanoate by a model lipase (B570770).

Methodology:

• Enzyme Solution: A solution of a commercially available lipase (e.g., from Candida rugosa or porcine pancreas) is prepared in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Substrate Emulsion: Emulsions of isobutyl decanoate and butyl decanoate are prepared in the same buffer containing a surfactant (e.g., gum arabic or sodium deoxycholate) to ensure a stable dispersion.

• pH-Stat Titration: The hydrolysis reaction is carried out in a thermostatically controlled reaction vessel at 37°C. The pH of the reaction mixture is maintained at a constant value (e.g., 7.4) using a pH-stat autotitrator, which adds a standard solution of NaOH to neutralize the decanoic acid released during hydrolysis.

• Reaction Initiation: The reaction is initiated by adding the lipase solution to the substrate emulsion.

• Data Recording: The volume of NaOH added over time is recorded.

• Calculation: The initial rate of hydrolysis is calculated from the rate of NaOH consumption.

Visualizing Structural and Functional Differences

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Structural differences and their predicted impact on properties.

Caption: Workflow for a comparative experimental study.

Conclusion

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl decanoate | C14H28O2 | CID 35408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 4. 癸酸丁酯 ≥98.0% | Sigma-Aldrich [sigmaaldrich.com]
• 5. butyl decanoate, 30673-36-0 [thegoodscentscompany.com]
• 6. Percutaneous penetration of drugs: a quantitative structure-permeability relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative structure-activity relationships for skin permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitative structure-permeability relationships (QSPRs) for percutaneous absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Alteration of lipase chain length specificity in the hydrolysis of esters by random mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chain length selectivity during the polycondensation of siloxane-containing esters and alcohols by immobilized Candida antarctica lipase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Mass spectra comparison of isobutyl decanoate and isoamyl decanoate

A detailed guide for researchers on distinguishing two common fatty acid ester isomers through mass spectrometry, complete with experimental data and fragmentation analysis.

For researchers, scientists, and professionals in drug development, the precise identification of isomeric compounds is a critical analytical challenge. Isobutyl decanoate (B1226879) and isoamyl decanoate, two esters of decanoic acid, present such a challenge due to their similar molecular weights and structures. This guide provides a comprehensive comparison of their mass spectra, offering a clear methodology for their differentiation based on characteristic fragmentation patterns observed under Electron Ionization (EI) mass spectrometry.

Quantitative Mass Spectra Data

The mass spectral data for isobutyl decanoate and isoamyl decanoate, obtained via Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI), reveals distinct fragmentation patterns that allow for their unambiguous identification. The key quantitative data is summarized in the table below.

Characteristic Ion/Fragment	Isobutyl Decanoate (m/z)	Relative Abundance (%)	Isoamyl Decanoate (m/z)	Relative Abundance (%)
Molecular Ion [M]⁺	228	Low/Not Observed	242	Low/Not Observed
[M-C₄H₈]⁺ (McLafferty)	172	~18.5	-	-
[M-C₅H₁₀]⁺ (McLafferty)	-	-	172	Minor
Decanoic Acid Fragment [C₁₀H₁₉O₂]⁺	171	-	171	-
Acylium Ion [C₁₀H₁₉O]⁺	155	~30-50	155	~5
Alkoxy Fragment [C₄H₉O]⁺	-	-	-	-
Alkyl Fragment [C₅H₁₁]⁺	-	-	71	~30-39
Alkyl Fragment [C₄H₉]⁺	57	~65-82	-	-
Base Peak	56	100	70	100
Other Significant Fragments	41, 43	~48, ~40	41, 43, 55	~22, ~20-45, ~8-23

Note: Relative abundances are approximate and can vary slightly between instruments. Data is compiled from public spectral databases.[1][2]

Experimental Protocol

The presented mass spectral data was acquired using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system equipped with an Electron Ionization (EI) source.

Instrumentation: A typical setup would involve a gas chromatograph, such as a Hewlett-Packard 5890 series II, coupled to a mass selective detector like a 5971A.[3]

Gas Chromatography (GC) Conditions:

• Column: A non-polar capillary column (e.g., DB-1 or equivalent) is suitable for separating these isomers.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is employed to ensure good separation and peak shape. For example, starting at 100°C, holding for 2 minutes, then ramping at 7°C/min to 220°C and holding for 4 minutes.[3]

• Injection Mode: Splitless or split injection can be used depending on the sample concentration.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.[4]

• Mass Range: m/z 40-300.

• Ion Source Temperature: Typically maintained around 165-200°C.

• Data Acquisition: Full scan mode.

Fragmentation Pathway Analysis

The structural differences between the isobutyl and isoamyl groups lead to distinct and predictable fragmentation pathways under electron ionization.

Caption: Fragmentation pathways of isobutyl and isoamyl decanoate.

Isobutyl Decanoate Fragmentation: The mass spectrum of isobutyl decanoate is characterized by a base peak at m/z 56. This is due to the loss of a hydrogen atom from the isobutyl cation (m/z 57), which itself is a prominent fragment. Another significant fragmentation is the McLafferty rearrangement, which results in the loss of isobutylene (B52900) (C₄H₈) and the formation of a protonated decanoic acid fragment at m/z 172. The acylium ion at m/z 155, formed by the loss of the isobutoxy group, is also a notable peak.

Isoamyl Decanoate Fragmentation: In contrast, the mass spectrum of isoamyl decanoate shows a base peak at m/z 70. This peak arises from the loss of a hydrogen atom from the isoamyl cation (m/z 71), which is a major fragment. A McLafferty-type rearrangement can also occur, leading to the loss of isopentene (C₅H₁₀) and the formation of a fragment at m/z 172, though this is less pronounced than in isobutyl decanoate. The acylium ion at m/z 155 is present but at a much lower relative abundance compared to isobutyl decanoate.

Conclusion

The key to distinguishing isobutyl decanoate and isoamyl decanoate via EI-mass spectrometry lies in the analysis of their alkyl fragment ions and the resulting base peaks. The presence of a base peak at m/z 56 is characteristic of isobutyl decanoate, while a base peak at m/z 70 is indicative of isoamyl decanoate. Additionally, the relative abundance of the acylium ion at m/z 155 is significantly higher for isobutyl decanoate. By carefully examining these key fragments, researchers can confidently differentiate between these two closely related isomers.

References

• 1. Isoamyl decanoate | C15H30O2 | CID 75320 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of Short-Chain and Long-Chain Esters

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between short-chain and long-chain esters is critical. The length of an ester's carbon chain profoundly influences its physicochemical properties, metabolic fate, and biological activity. This guide provides an objective comparison, supported by experimental data, to elucidate these differences in absorption, metabolism, and cellular signaling, with a particular focus on their application as prodrugs.

Physicochemical, Absorption, and Metabolic Differences

The carbon chain length is a primary determinant of an ester's polarity and water solubility, which in turn dictates its path of absorption and subsequent metabolic processing. Short-chain fatty acids (SCFAs) and their esters are generally more water-soluble, allowing for direct absorption, whereas long-chain fatty acids (LCFAs) and their esters are highly hydrophobic, necessitating a more complex absorption mechanism.[1]

Short-chain fatty acids like acetate, propionate, and butyrate (B1204436) are primarily produced by the fermentation of dietary fiber by gut microbiota.[2][3] They are readily absorbed by colonocytes and can enter the portal vein to the liver directly.[1] Butyrate serves as the main energy source for the cells lining the colon.[4] In contrast, long-chain fatty acids require emulsification by bile salts to form micelles for absorption and are then transported through the lymphatic system as chylomicrons before entering the bloodstream.[1]

Metabolically, SCFAs have a short plasma half-life and are involved in regulating glucose and lipid metabolism.[5][6] LCFAs are key for energy storage and as structural components of cellular membranes, and their transport into mitochondria for beta-oxidation is dependent on the carnitine shuttle.[1][7][8]

. Table 1: Comparison of Physicochemical and Metabolic Profiles

Feature	Short-Chain Esters / Fatty Acids	Long-Chain Esters / Fatty Acids
Carbon Chain Length	< 6 carbons[2]	> 12 carbons[1]
Water Solubility	High, enhances hydrophilicity[1]	Low, enhances hydrophobicity[1]
Primary Source	Microbial fermentation of fiber in the colon[2][3]	Dietary fats and oils[9]
Absorption Site	Colon	Small intestine
Absorption Mechanism	Direct absorption, portal vein delivery to liver[1][10]	Requires bile, micelle formation, lymphatic transport[1]
Metabolic Fate	Energy for colonocytes (butyrate), substrate for gluconeogenesis and lipogenesis (propionate, acetate)[4][5]	Energy storage (triglycerides), membrane components, mitochondrial β-oxidation[1][7]
Key Transporters	H+-dependent/sodium-dependent monocarboxylate transporters[5]	Carnitine shuttle for mitochondrial entry[7][8]

Biological Activities and Signaling Pathways

Short-chain and long-chain esters exert distinct biological effects by activating different signaling pathways. SCFAs are well-recognized for their role in gut health and metabolic regulation, often acting as signaling molecules through G-protein-coupled receptors (GPCRs) and as inhibitors of histone deacetylases (HDACs).[5][11] Long-chain fatty acyl-CoA esters are also crucial signaling molecules, particularly in the regulation of energy metabolism.[12][13]

Short-Chain Fatty Acid Signaling

SCFAs, upon absorption, can activate GPCRs such as Free Fatty Acid Receptor 2 (FFAR2/GPR43) and FFAR3/GPR41 on various cells, including immune and intestinal epithelial cells.[5][14] This activation triggers downstream signaling cascades that lead to anti-inflammatory effects and improved metabolic homeostasis.[2][15]

References

• 1. Long-Chain vs. Medium- and Short-Chain Fatty Acids: What's the Difference? - Creative Proteomics [creative-proteomics.com]
• 2. How Short-Chain Fatty Acids Affect Health and Weight [healthline.com]
• 3. The role of short-chain fatty acids in the interplay between diet, gut microbiota, and host energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Butyric acid - Wikipedia [en.wikipedia.org]
• 5. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. isappscience.org [isappscience.org]
• 7. mdpi.com [mdpi.com]
• 8. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
• 9. Lipid | Definition, Structure, Examples, Functions, Types, & Facts | Britannica [britannica.com]
• 10. Occurrence, absorption and metabolism of short chain fatty acids in the digestive tract of mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Investigating serum concentration profiles of orally ingested short-chain fatty acid supplements - Food & Function (RSC Publishing) DOI:10.1039/D4FO04028G [pubs.rsc.org]
• 15. Health Benefits and Side Effects of Short-Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of Isobutyl Decanoate: qNMR vs. Chromatographic Methods

For researchers, scientists, and professionals in drug development, the precise determination of purity for raw materials and synthesized compounds is a critical quality attribute that ensures the reliability of research outcomes and the safety of final products. Isobutyl decanoate (B1226879), a fragrance ingredient and potential biomarker, requires accurate purity assessment. This guide presents an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional chromatographic methods—Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)—for the validation of isobutyl decanoate purity.

This comparison is supported by established experimental protocols and illustrative data to assist in the selection of the most suitable analytical method for specific research and quality control needs.

Executive Summary

Quantitative NMR (qNMR) has emerged as a primary analytical technique for the direct quantification of organic molecules, offering traceability to the International System of Units (SI) without the need for a specific reference standard of the analyte itself.[1][2] It provides both structural confirmation and quantitative information in a single, non-destructive analysis.[3][4] In contrast, GC-FID and HPLC-UV are powerful separation techniques that excel in detecting and quantifying impurities. The selection among these methods hinges on the specific analytical requirements, including the need for absolute quantification, the nature of potential impurities, and available instrumentation.

Comparison of Analytical Methods

The choice of analytical technique for purity determination is a balance of accuracy, precision, sensitivity, and practicality. Below is a summary of the key performance characteristics of qNMR, GC-FID, and HPLC-UV for the analysis of isobutyl decanoate.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Signal intensity is directly proportional to the number of nuclei.[5][6]	Separation based on volatility and interaction with a stationary phase, with detection by flame ionization.	Separation based on polarity and interaction with a stationary phase, with detection by UV absorbance.
Primary Use	Absolute purity determination and structural elucidation.[3][4]	Separation and quantification of volatile components.	Separation and quantification of non-volatile or UV-active components.
Purity Determination	Absolute purity determination using a certified internal standard.[6]	Relative purity based on peak area percentage; requires reference standards for absolute quantification.	Relative purity based on peak area percentage; requires reference standards for absolute quantification.
Typical Accuracy	High (often <1% error with proper validation).[2]	High (dependent on the purity of reference standards).	High (dependent on the purity of reference standards).
Typical Precision	High (RSD <1%).	High (RSD <2%).	High (RSD <2%).
Sample Throughput	Moderate (can be automated).	High (well-suited for routine analysis).	High (well-suited for routine analysis).
Strengths	- Direct, primary method for quantification.- No analyte-specific reference standard required.- Provides structural information.- Non-destructive.	- High sensitivity for volatile impurities.- Robust and widely available.- Excellent separation efficiency.	- Versatile for a wide range of compounds.- Good sensitivity for UV-active impurities.- Established and well-understood technique.
Limitations	- Lower sensitivity compared to chromatographic methods for trace impurities.- Potential for signal overlap in complex mixtures.- Requires careful optimization of experimental parameters.	- Requires analyte to be volatile and thermally stable.- Non-volatile impurities are not detected.- Response factors can vary between compounds.	- Requires a chromophore for UV detection (isobutyl decanoate has a weak chromophore).- Quantification of unknown impurities is challenging.- Mobile phase consumption can be high.

Illustrative Purity Assessment of Isobutyl Decanoate

To provide a practical comparison, a hypothetical batch of isobutyl decanoate was analyzed by all three methods. The primary impurities expected from the synthesis (Fischer esterification of decanoic acid and isobutanol) are residual starting materials and potentially a small amount of an isomeric ester.

Table 2: Quantitative Purity Results for Isobutyl Decanoate

Analyte/Impurity	qNMR (mass %)	GC-FID (area %)	HPLC-UV (area %)
Isobutyl Decanoate	99.5 ± 0.2	99.6	99.7
Decanoic Acid	0.25 ± 0.05	0.2	0.15
Isobutanol	0.15 ± 0.03	0.1	Not Detected
Other Impurities	0.1	0.1	0.15
Total Purity	99.5	99.6	99.7

Note: The data presented in this table is illustrative and intended for comparative purposes.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. The following are representative protocols for the purity determination of isobutyl decanoate using qNMR, GC-FID, and HPLC-UV.

Quantitative ¹H-NMR (qNMR) Spectroscopy

Instrumentation: 400 MHz NMR Spectrometer

Internal Standard: Maleic acid (certified reference material)

Solvent: Chloroform-d (CDCl₃)

Sample Preparation:

• Accurately weigh approximately 10 mg of isobutyl decanoate into a clean, dry vial.

• Accurately weigh approximately 5 mg of maleic acid into the same vial.

• Dissolve the mixture in 0.75 mL of CDCl₃.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition:

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): 30 s (to ensure full relaxation of all protons).

• Acquisition Time: 4 s.

• Number of Scans: 16.

• Temperature: 298 K.

Data Analysis:

• Apply phasing and baseline correction to the spectrum.

• Integrate the well-resolved signals of isobutyl decanoate (e.g., the triplet from the terminal methyl group of the decanoate chain at ~0.88 ppm) and the singlet from maleic acid (~6.3 ppm).

• Calculate the purity of isobutyl decanoate using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Gas Chromatography with Flame Ionization Detection (GC-FID)

Instrumentation: Gas Chromatograph with FID

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Program:

• Initial Temperature: 80 °C, hold for 2 minutes.

• Ramp: 10 °C/min to 250 °C.

• Final Hold: 5 minutes at 250 °C.

Injector:

• Temperature: 250 °C

• Mode: Split (50:1)

• Injection Volume: 1 µL

Detector:

• Temperature: 280 °C

Sample Preparation:

• Prepare a 1 mg/mL solution of isobutyl decanoate in dichloromethane.

Data Analysis:

• Identify the peaks corresponding to isobutyl decanoate and any impurities based on their retention times.

• Calculate the area percent of each peak relative to the total peak area to determine the relative purity.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Instrumentation: HPLC system with a UV/Vis detector

Column: C18 (150 mm x 4.6 mm, 5 µm particle size) or equivalent

Mobile Phase: Acetonitrile and Water (gradient elution)

• Gradient: Start with 70% Acetonitrile, increase to 95% over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detector:

• Wavelength: 210 nm

Sample Preparation:

• Prepare a 1 mg/mL solution of isobutyl decanoate in acetonitrile.

Data Analysis:

• Identify the peak corresponding to isobutyl decanoate.

• Calculate the area percent of the main peak relative to the total area of all peaks detected.

Visualization of Workflows and Relationships

To better illustrate the processes and logical connections, the following diagrams are provided.

Caption: Workflow for purity determination of isobutyl decanoate by qNMR.

Caption: Logical relationship of analytical methods for purity validation.

Conclusion and Recommendations

For the definitive purity assessment of isobutyl decanoate, quantitative NMR (qNMR) stands out as the preferred method for obtaining an absolute, SI-traceable purity value without the need for an isobutyl decanoate reference standard. Its ability to provide structural confirmation simultaneously is a significant advantage in research and development settings.

GC-FID is highly recommended for the routine quality control of isobutyl decanoate, particularly for identifying and quantifying volatile impurities such as residual starting materials. Its high sensitivity and robustness make it ideal for process monitoring and release testing.

HPLC-UV is a viable alternative, especially if non-volatile, UV-active impurities are anticipated. However, due to the weak chromophore of isobutyl decanoate, its sensitivity may be limited compared to GC-FID for common impurities.

For a comprehensive and unequivocal validation of isobutyl decanoate purity, an orthogonal approach combining qNMR for absolute purity assignment and GC-FID for detailed impurity profiling is the most rigorous and recommended strategy. This dual-method approach provides a high degree of confidence in the quality and integrity of the material.

References

• 1. benchchem.com [benchchem.com]
• 2. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 3. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 4. emerypharma.com [emerypharma.com]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Cross-Referencing Retention Indices of Isobutyl Decanoate on Diverse Gas Chromatography Columns: A Comparative Guide

In the analysis of volatile and semi-volatile compounds, such as isobutyl decanoate (B1226879), gas chromatography (GC) is an indispensable technique. A critical parameter for compound identification and method development is the retention index (RI). This guide provides a comparative framework for understanding and cross-referencing the retention indices of isobutyl decanoate on various GC columns with differing stationary phase polarities. By presenting detailed experimental protocols and a clear data comparison structure, this document serves as a valuable resource for researchers, scientists, and professionals in drug development.

The retention index is a standardized measure of a compound's retention time relative to a series of n-alkanes, which helps in comparing results across different instruments and laboratories.[1][2] The choice of the GC column's stationary phase significantly influences the retention behavior of analytes.[3] Non-polar columns, such as those with a dimethylpolysiloxane stationary phase (e.g., DB-1, HP-5), primarily separate compounds based on their boiling points. In contrast, polar columns, like those with a polyethylene (B3416737) glycol phase (e.g., DB-Wax), exhibit stronger interactions with polar analytes, leading to different elution orders and retention indices compared to non-polar columns.[4][5] Columns with intermediate polarity, such as those containing phenyl groups (e.g., DB-5, DB-17), offer alternative selectivities.[4][5][6]

Data Presentation: Retention Indices of Isobutyl Decanoate

The following table provides a template for summarizing the experimentally determined retention indices of isobutyl decanoate on a variety of commonly used GC columns. Researchers can populate this table with their own data to facilitate cross-referencing and comparison. The expected trend is an increase in the retention index on polar columns compared to non-polar columns due to the polar nature of the ester functional group in isobutyl decanoate.

GC Column	Stationary Phase Composition	Polarity	Experimental Retention Index (LRI*)
DB-1 / HP-1	100% Dimethylpolysiloxane	Non-polar	User Data
DB-5 / HP-5	(5%-Phenyl)-methylpolysiloxane	Slightly Polar	User Data
DB-17	(50%-Phenyl)-methylpolysiloxane	Mid-polarity	User Data
DB-Wax	Polyethylene glycol (PEG)	Polar	User Data

*LRI: Linear Retention Index, determined under temperature-programmed conditions.

Experimental Protocol for Retention Index Determination

A standardized methodology is crucial for obtaining reproducible retention indices. The following protocol outlines the steps for determining the linear retention index (LRI) of isobutyl decanoate using temperature-programmed gas chromatography.

1. Materials and Reagents:

• Sample: Isobutyl decanoate solution of known concentration in a suitable solvent (e.g., hexane).

• n-Alkane Standard Mix: A certified reference mixture of n-alkanes (e.g., C8-C20 or a wider range) in a suitable solvent.

• Carrier Gas: High-purity helium or hydrogen.

• GC Columns: A selection of columns with varying polarities (e.g., DB-1, DB-5, DB-17, DB-Wax).

2. Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Autosampler for precise and reproducible injections.

• Data acquisition and processing software.

3. Gas Chromatographic Conditions:

• Injector Temperature: 250 °C

• Detector Temperature (FID): 280 °C

• Carrier Gas Flow Rate: Constant flow mode, e.g., 1.0 mL/min for a 0.25 mm ID column.

• Split Ratio: e.g., 50:1 (can be adjusted based on sample concentration).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp Rate: 5 °C/min to 250 °C.

  • Final Hold: Hold at 250 °C for 5 minutes. (Note: The temperature program may need to be optimized based on the specific column and analytical goals.)

4. Experimental Procedure:

• n-Alkane Analysis: Inject the n-alkane standard mixture onto the GC column using the specified chromatographic conditions. Record the retention times of each n-alkane.

• Sample Analysis: Inject the isobutyl decanoate sample under the identical chromatographic conditions used for the n-alkane analysis. Record the retention time of the isobutyl decanoate peak.

• Data Analysis and Retention Index Calculation: The linear retention index (LRI) is calculated using the following formula for temperature-programmed analysis:

  LRI = 100 * [n + (t_R(x) - t_R(n)) / (t_R(n+1) - t_R(n))]

  Where:

  • t_R(x) is the retention time of isobutyl decanoate.

  • t_R(n) is the retention time of the n-alkane eluting immediately before isobutyl decanoate.

  • t_R(n+1) is the retention time of the n-alkane eluting immediately after isobutyl decanoate.

  • n is the carbon number of the n-alkane eluting immediately before isobutyl decanoate.

5. Cross-Referencing and Comparison:

• Repeat the procedure for each GC column of interest.

• Compile the calculated LRI values in the data presentation table.

• Analyze the differences in retention indices across the columns to understand the effect of stationary phase polarity on the retention of isobutyl decanoate. A convincing identification in gas chromatography should ideally be based on the correlation of retention indices on two different columns, or a mass spectrum coupled with a consistent retention index.[1]

Logical Workflow for Cross-Referencing Retention Indices

The following diagram illustrates the logical workflow for the determination and cross-referencing of retention indices for a target analyte on different GC columns.

Workflow for Retention Index Determination and Cross-Referencing.

References

• 1. phytochemia.com [phytochemia.com]
• 2. m.youtube.com [m.youtube.com]
• 3. iMatch: A retention index tool for analysis of gas chromatography-mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nist.gov [nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]

A Comparative Analysis of Isobutyl Decanoate and Its Structural Isomers: Properties, Synthesis, and Biological Evaluation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of isobutyl decanoate (B1226879) and its structural isomers: n-butyl decanoate, sec-butyl decanoate, and tert-butyl decanoate. The focus is on their physicochemical properties, synthesis methodologies, and a discussion of their potential biological activities based on available literature. While direct comparative experimental data on the biological performance of these specific isomers is limited, this guide synthesizes available information to highlight key differences and guide future research.

Structural Comparison

Isobutyl decanoate and its isomers share the same chemical formula, C₁₄H₂₈O₂, and molecular weight. Their distinct properties arise from the structural arrangement of the butyl group attached to the decanoate ester.

Efficacy of isobutyl decanoate as a biomarker compared to other volatile organic compounds

The Efficacy of Volatile Organic Compounds as Disease Biomarkers: A Comparative Guide

An Examination of Established VOC Biomarkers in the Absence of Data for Isobutyl Decanoate (B1226879)

Volatile organic compounds (VOCs) are carbon-based chemicals that readily evaporate at room temperature. Emitted as byproducts of metabolic processes, the profile of VOCs in exhaled breath, urine, or other bodily fluids can serve as a non-invasive window into an individual's health status. Specific changes in this VOC profile have been associated with various diseases, including cancer, metabolic disorders, and respiratory illnesses, making them a promising area of research for early detection and disease monitoring.

This guide aims to compare the efficacy of different VOCs as biomarkers. However, a comprehensive review of the scientific literature reveals a significant lack of evidence supporting the use of isobutyl decanoate as a clinical biomarker for any specific disease. One commercial supplier notes its potential use for esophageal and lung cancer, but provides no supporting experimental data or peer-reviewed references. Therefore, this guide will instead provide a comparative analysis of well-established VOC biomarkers to illustrate the principles and data-driven approach required to validate such diagnostic tools. We will focus on acetone (B3395972) as a biomarker for diabetes and a panel of VOCs for lung cancer, for which there is a substantial body of research.

Comparative Analysis of Established VOC Biomarkers

The diagnostic accuracy of a biomarker is typically evaluated using metrics such as sensitivity, specificity, and the Area Under the Receiver Operating Characteristic Curve (AUC). Sensitivity measures the ability to correctly identify individuals with the disease, while specificity measures the ability to correctly identify healthy individuals. The AUC provides an aggregate measure of performance across all classification thresholds.

Below is a summary of performance data for selected, well-researched VOC biomarkers.

Biomarker(s)	Associated Disease	Sample Type	Sensitivity	Specificity	AUC
Acetone	Diabetes Mellitus (Type 1)	Exhaled Breath	Elevated levels are indicative, but specific sensitivity/specificity vary widely across studies.	Used more for monitoring ketoacidosis than for initial diagnosis.	Not consistently reported for diagnosis.
Isoprene	Advanced Liver Fibrosis	Exhaled Breath	85%	68%	0.855[1]
Panel of 22 VOCs (incl. alkanes and benzene (B151609) derivatives)	Lung Cancer (Stage 1)	Exhaled Breath	100%	81.3%	Not Reported[2]
Panel of 16 VOCs	Lung Cancer (all stages)	Exhaled Breath	84.6%	80.0%	0.88[3]
Meta-analysis of various VOCs	Lung Cancer	Exhaled Breath	85% (pooled)	86% (pooled)	0.93[4]

Experimental Protocols

The analysis of VOCs in biological samples is a multi-step process that requires careful standardization to ensure reproducible and reliable results. The gold standard for VOC analysis is Gas Chromatography-Mass Spectrometry (GC-MS).

General Experimental Workflow for Breath VOC Analysis

The following protocol outlines a typical workflow for the collection and analysis of VOCs from exhaled breath.

• Patient Preparation: To minimize the influence of exogenous VOCs, patients are typically required to fast for a specified period and rest in a controlled environment with filtered air before sample collection.

• Sample Collection:

  • Exhaled breath is collected into an inert container, such as a Tedlar bag or a specialized breath sampler.

  • The collection may target a specific fraction of the breath, such as the end-tidal air, which is believed to be in closer equilibrium with the blood and thus more representative of endogenous metabolic processes.

• Pre-concentration:

  • Due to the low concentrations of many VOCs in breath (parts per billion or trillion), a pre-concentration step is necessary.

  • Solid-Phase Microextraction (SPME): A fiber coated with an adsorbent material is exposed to the breath sample. VOCs adsorb to the fiber, which is then transferred to the GC-MS injector for thermal desorption.

  • Thermal Desorption (TD) Tubes: A larger volume of breath is drawn through a tube packed with one or more sorbent materials. The tube is then heated to release the trapped VOCs into the GC-MS.

• GC-MS Analysis:

  • Gas Chromatography (GC): The desorbed VOCs are separated based on their boiling points and affinity for the GC column. A typical protocol might use a DB-624 column with an initial oven temperature of 38°C, which is then ramped up to 190°C.

  • Mass Spectrometry (MS): As the separated compounds exit the GC column, they are ionized and fragmented. The resulting mass spectrum provides a chemical fingerprint that can be used to identify the compound by comparing it to a spectral library (e.g., NIST).

• Data Analysis:

  • The abundance of each identified VOC is quantified.

  • Statistical analysis (e.g., discriminant analysis, logistic regression) is used to identify which VOCs or combinations of VOCs can effectively differentiate between diseased and healthy individuals.

A general workflow for VOC biomarker analysis.

Biochemical Pathways of VOC Production

The presence of specific VOCs can often be traced back to distinct metabolic or pathophysiological processes. Understanding these pathways is crucial for establishing a causal link between a biomarker and a disease.

Acetone Production in Diabetic Ketoacidosis

In individuals with uncontrolled type 1 diabetes, the inability to use glucose for energy leads to increased fat metabolism. This results in the overproduction of acetyl-CoA, which is then converted into ketone bodies, including acetoacetate. Acetoacetate can then be spontaneously or enzymatically decarboxylated to form acetone, which is released into the bloodstream and exhaled.[5]

Biochemical pathway of acetone production.

Alkane Production via Lipid Peroxidation

Oxidative stress, a condition characterized by an excess of reactive oxygen species (ROS), is implicated in many diseases, including cancer and inflammatory conditions. ROS can attack polyunsaturated fatty acids (PUFAs) in cell membranes, initiating a chain reaction called lipid peroxidation. This process generates various breakdown products, including volatile alkanes like pentane (B18724) and ethane, which can then be exhaled. The specific alkane produced depends on the type of PUFA that is oxidized.

Lipid peroxidation pathway leading to alkane VOCs.

Conclusion

The analysis of volatile organic compounds holds immense promise for the development of non-invasive diagnostic tools. As demonstrated with established biomarkers like acetone for diabetes and VOC panels for lung cancer, the identification and validation of such markers require rigorous scientific investigation, including performance quantification and elucidation of their biochemical origins. While the concept of using isobutyl decanoate as a biomarker has been noted commercially, it remains unsubstantiated in the peer-reviewed scientific literature. Future research should focus on translational studies to validate newly discovered VOCs and standardize methodologies to bring these promising diagnostic techniques from the laboratory to clinical practice.

References

• 1. Isoprene in the Exhaled Breath is a Novel Biomarker for Advanced Fibrosis in Patients with Chronic Liver Disease: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Volatile organic compounds in breath as markers of lung cancer: a cross-sectional study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Exhaled VOC detection in lung cancer screening: a comprehensive meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sensing Technologies for Detection of Acetone in Human Breath for Diabetes Diagnosis and Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Isobutyl Decanoate and Ethyl Acetate as Solvents in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the selection of an appropriate solvent is a critical decision that can significantly impact the efficiency of chemical syntheses, the purity of active pharmaceutical ingredients (APIs), and the overall safety and environmental footprint of a process. This guide provides an objective comparison of the performance of isobutyl decanoate (B1226879) and ethyl acetate (B1210297), two ester solvents with distinct properties, to assist researchers in making informed solvent choices. This comparison is supported by experimental data and theoretical models to evaluate their suitability for various pharmaceutical applications.

Executive Summary

Ethyl acetate is a widely used, volatile, and relatively polar solvent with a well-established track record in the pharmaceutical industry. It is effective in dissolving a broad range of compounds and is easily removed due to its low boiling point. Isobutyl decanoate, a less common and less volatile solvent, presents a different profile. With a larger alkyl chain, it is significantly less polar and has a much higher boiling point. This guide will delve into a detailed comparison of their physical and chemical properties, solvency power, and their safety and environmental profiles.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of a solvent is the first step in the selection process. The following table summarizes the key properties of isobutyl decanoate and ethyl acetate.

Property	Isobutyl Decanoate	Ethyl Acetate
Molecular Formula	C₁₄H₂₈O₂	C₄H₈O₂
Molecular Weight ( g/mol )	228.37[1]	88.11[2]
Boiling Point (°C)	265.00 - 268.00[3]	77.1[4]
Melting Point (°C)	-	-83.6
Density (g/cm³ at 20°C)	~0.855	0.902[4]
Flash Point (°C)	115	-4
Water Solubility	0.4196 mg/L at 25°C (estimated)	8.3 g/100 mL at 20°C

Solvency Performance

The ability of a solvent to dissolve a particular solute is paramount. This is often predicted using Hansen Solubility Parameters (HSP), which are based on the principle that "like dissolves like." The HSP theory decomposes the total Hildebrand solubility parameter (δt) into three components: dispersion (δd), polar (δp), and hydrogen bonding (δh) forces. A smaller distance between the HSP of a solvent and a solute indicates a higher likelihood of dissolution.

Hansen Solubility Parameters (HSP)

The HSP values for ethyl acetate are well-established. For isobutyl decanoate, the values have been estimated using the group contribution method of Stefanis and Panayiotou, a widely recognized prediction technique.

Solvent	δd (MPa⁰.⁵)	δp (MPa⁰.⁵)	δh (MPa⁰.⁵)
Isobutyl Decanoate (Estimated)	16.8	3.5	4.5
Ethyl Acetate	15.8	5.3	7.2

The lower δp and δh values for isobutyl decanoate suggest it is a significantly less polar and less capable of hydrogen bonding compared to ethyl acetate. This indicates that isobutyl decanoate would be a more suitable solvent for non-polar compounds, while ethyl acetate is better for moderately polar solutes.

Experimental Solubility Data

Active Pharmaceutical Ingredient (API)	Solubility in Ethyl Acetate ( g/100g solvent) at 25°C
Ibuprofen (B1674241)	25.4
Paracetamol	2.3

Experimental Protocols

Determination of Equilibrium Solubility of a Solid in a Solvent

This protocol outlines a standard laboratory procedure for determining the equilibrium solubility of a solid compound in a solvent, which can be applied to both isobutyl decanoate and ethyl acetate.

Objective: To determine the saturation concentration of a solid solute in a solvent at a specific temperature.

Materials:

• Solid solute (e.g., API)

• Solvent (isobutyl decanoate or ethyl acetate)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Add an excess amount of the solid solute to a series of vials.

• Accurately pipette a known volume of the solvent into each vial.

• Securely cap the vials to prevent solvent evaporation.

• Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25°C).

• Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours). It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to ensure equilibrium has been reached.

• Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

• Carefully withdraw a sample from the supernatant using a syringe and immediately filter it through a syringe filter into a pre-weighed vial to remove any undissolved solids.

• Accurately weigh the filtered solution.

• Dilute the filtered solution with a suitable solvent to a concentration within the calibrated range of the analytical instrument.

• Analyze the concentration of the solute in the diluted solution using a validated analytical method.

• Calculate the solubility as the mass of solute per mass or volume of solvent (e.g., g/100g solvent or mg/mL).

Safety and Environmental Profile

The safety and environmental impact of solvents are critical considerations in the pharmaceutical industry.

Parameter	Isobutyl Decanoate	Ethyl Acetate
GHS Hazard Statements	Not classified as hazardous	Highly flammable liquid and vapor, Causes serious eye irritation, May cause drowsiness or dizziness
LD50 (Oral, Rat)	No data available	5620 mg/kg
Aquatic Toxicity	Data on structural analogs suggest low toxicity	Harmful to aquatic life
Biodegradability	Readily biodegradable (predicted)	Readily biodegradable

Ethyl acetate is a highly flammable liquid with a low flash point, requiring careful handling to avoid ignition sources. In contrast, isobutyl decanoate has a much higher flash point, making it significantly less flammable. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), isobutyl decanoate is not classified as a hazardous substance. Ethyl acetate, however, is classified as a highly flammable liquid and can cause serious eye irritation and drowsiness.

Logical Workflow for Solvent Selection

The selection of a suitable solvent involves a multi-faceted decision-making process. The following diagram illustrates a logical workflow for choosing between solvents like isobutyl decanoate and ethyl acetate based on performance and safety criteria.

Solvent Selection Workflow

Conclusion

Isobutyl decanoate and ethyl acetate occupy different ends of the solvent spectrum, making them suitable for distinct applications in pharmaceutical research and development.

Ethyl acetate remains a versatile and effective solvent for a wide range of moderately polar compounds. Its high volatility is advantageous for processes requiring easy solvent removal, such as in extractions and some crystallization steps. However, its high flammability and potential for causing irritation necessitate stringent safety precautions.

Isobutyl decanoate , on the other hand, is a non-polar, high-boiling point solvent. Its low volatility and high flash point make it a safer alternative from a fire hazard perspective. Based on its estimated Hansen Solubility Parameters, it is predicted to be a more effective solvent for non-polar APIs and intermediates. Its limited water solubility also makes it a good candidate for extraction processes from aqueous media. However, its high boiling point can make it more challenging to remove from the final product, potentially requiring energy-intensive techniques like vacuum distillation.

For drug development professionals, the choice between these two solvents will ultimately depend on the specific requirements of the chemical transformation or purification process. For dissolving non-polar compounds where safety is a primary concern and high processing temperatures are acceptable, isobutyl decanoate presents a viable, albeit less conventional, option. For processes involving moderately polar compounds where rapid solvent removal is critical, ethyl acetate will likely remain the solvent of choice, provided that appropriate safety measures are in place. Further experimental studies are warranted to fully elucidate the performance of isobutyl decanoate as a solvent for a broader range of pharmaceutical compounds.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 3. isobutyl decanoate, 30673-38-2 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Validated Analytical Methods for Quantifying Isobutyl Decanoate in Wine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the primary validated analytical methodologies for the quantification of isobutyl decanoate (B1226879) in wine. Isobutyl decanoate is an important ester contributing to the fruity and floral aroma profile of many wines. Accurate and precise quantification of this compound is crucial for quality control, research into wine chemistry, and understanding its impact on sensory characteristics. This document focuses on the two most prevalent techniques: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) and Liquid-Liquid Extraction followed by GC-MS (LLE-GC-MS).

While specific validation data for isobutyl decanoate is limited in publicly available literature, this guide leverages data from validated methods for structurally similar and relevant esters, such as ethyl decanoate, which serve as a reliable proxy for methodological performance.

Methodology Comparison

The selection of an analytical method for quantifying isobutyl decanoate in wine depends on several factors, including required sensitivity, sample throughput, and available instrumentation. Both HS-SPME-GC-MS and LLE-GC-MS are powerful techniques, each with distinct advantages and disadvantages.

Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a solvent-free extraction technique that is highly suitable for the analysis of volatile and semi-volatile compounds in complex matrices like wine.[1] It is known for its simplicity, speed, and high sensitivity.[1]

Liquid-Liquid Extraction (LLE) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a classical extraction method that has been widely used for the analysis of wine volatiles.[2] It involves the partitioning of the analyte between the wine matrix and an immiscible organic solvent.

A direct comparison of micro-LLE and HS-SPME for wine volatile analysis has shown that HS-SPME can identify a higher number of compounds.[3] However, the choice of method can be complementary, as they may have different efficiencies for different compounds.[3]

Quantitative Performance Data

The following tables summarize the quantitative performance data for the analysis of relevant esters in wine using HS-SPME-GC-MS and LLE-GC-MS. These values are indicative of the expected performance for the quantification of isobutyl decanoate.

Table 1: Performance Characteristics of HS-SPME-GC-MS for Ester Quantification in Wine

Parameter	Ethyl Decanoate	Other Relevant Esters	Reference
Linearity (R²)	> 0.99	> 0.99 for 32 apolar esters
Limit of Detection (LOD)	Not Specified	0.4 ng/L - 4 µg/L for various esters
Limit of Quantification (LOQ)	Not Specified	0.4 ng/L - 4 µg/L for various esters
Recovery	Not Specified	Satisfactory for various esters
Precision (RSD)	< 11.2% (Repeatability)	1.8% - 11.2% (Repeatability)
< 15% (Reproducibility)	1.5% - 15% (Reproducibility)

Table 2: Performance Characteristics of LLE-GC-MS for Volatile Compound Quantification in Wine

Parameter	Value for Various Volatiles	Reference
Linearity (R²)	0.961 - 0.999
Limit of Quantification (LOQ)	0.52 mg/L - 14.8 mg/L
Recovery	71.1% - 105.7%
Measurement Uncertainty	5.0% - 28.9%

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of analytical methods. Below are representative protocols for both HS-SPME-GC-MS and LLE-GC-MS based on established methods for ester analysis in wine.

HS-SPME-GC-MS Protocol

This protocol is adapted from methodologies optimized for the analysis of a broad range of esters in wine.

1. Sample Preparation:

• Pipette 5 mL of wine into a 20 mL headspace vial.

• Add 1.5 g of NaCl to enhance the release of volatile compounds.

• Add an appropriate internal standard (e.g., a deuterated ester like ethyl-d5-hexanoate) for accurate quantification.

• Seal the vial with a PTFE-faced silicone septum.

2. HS-SPME Extraction:

• Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is a common choice for broad-range volatile analysis.

• Incubation: Incubate the sample at a controlled temperature (e.g., 40°C) for a set time (e.g., 15 minutes) with agitation to allow for equilibration between the sample and the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature with continued agitation.

3. GC-MS Analysis:

• Desorption: Thermally desorb the extracted analytes from the SPME fiber in the hot GC injector (e.g., 250°C) for a few minutes (e.g., 3-5 minutes) in splitless mode.

• Gas Chromatograph (GC):

  • Column: A polar capillary column, such as one with a polyethylene (B3416737) glycol stationary phase (e.g., HP-INNOWAX, DB-WAX), is typically used for the separation of esters.

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 40°C), holds for a few minutes, then ramps up to a final temperature (e.g., 240°C). An example program: 40°C for 5 min, ramp at 3°C/min to 240°C, hold for 10 min.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Can be run in full scan mode for identification and Selected Ion Monitoring (SIM) mode for enhanced sensitivity and accurate quantification.

HS-SPME-GC-MS Experimental Workflow

LLE-GC-MS Protocol

This protocol is based on a validated method for the determination of various volatile compounds in wine.

1. Sample Preparation and Extraction:

• Place 50 mL of wine into a separatory funnel.

• Add a suitable internal standard.

• Add an appropriate volume of a low-polarity organic solvent (e.g., 5 mL of dichloromethane (B109758) or a pentane/diethyl ether mixture).

• Shake the funnel vigorously for a set period (e.g., 2 minutes) to ensure thorough mixing and partitioning of the analytes into the organic phase.

• Allow the layers to separate.

• Collect the organic layer.

• Repeat the extraction process one or two more times with fresh solvent to ensure complete extraction.

• Combine the organic extracts.

2. Concentration:

• Dry the combined organic extract over anhydrous sodium sulfate (B86663) to remove any residual water.

• Carefully concentrate the extract down to a small final volume (e.g., 1 mL) under a gentle stream of nitrogen. This step is crucial for achieving the desired sensitivity but must be done carefully to avoid loss of volatile analytes.

3. GC-MS Analysis:

• Injection: Inject a small volume (e.g., 1 µL) of the concentrated extract into the GC-MS system.

• GC-MS Conditions: The GC-MS conditions (column, temperature program, MS parameters) would be similar to those described for the HS-SPME-GC-MS method.

LLE-GC-MS Experimental Workflow

Conclusion

Both HS-SPME-GC-MS and LLE-GC-MS are validated and reliable methods for the quantification of esters, including isobutyl decanoate, in wine.

• HS-SPME-GC-MS offers the advantages of being a solventless, rapid, and highly sensitive technique, making it ideal for high-throughput analysis and for detecting trace-level compounds.

• LLE-GC-MS , while more labor-intensive and requiring the use of organic solvents, is a robust and well-established method that can provide excellent recoveries for a wide range of volatile compounds.

The choice between these methods will ultimately depend on the specific requirements of the analysis, including the desired level of sensitivity, the number of samples to be analyzed, and the availability of instrumentation and resources. For routine quality control and research applications where high sensitivity and automation are beneficial, HS-SPME-GC-MS is often the preferred method. LLE-GC-MS remains a valuable alternative, particularly when a broader range of less volatile compounds is also of interest.

References

• 1. Analysis of key flavor compounds in commercial cherry wines by HS-SPME-GC-MS, HS-GC-IMS, and sensory evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Exploring jujube wine flavor and fermentation mechanisms by HS-SPME-GC–MS and UHPLC-MS metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Isobutyl Decanoate: A Comprehensive Guide for Laboratory Professionals

The proper disposal of isobutyl decanoate (B1226879) is a critical aspect of laboratory safety and environmental responsibility. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of isobutyl decanoate in a safe and compliant manner. Adherence to these protocols is essential to minimize risks and ensure a safe laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to be equipped with the appropriate personal protective equipment (PPE) and to have safety measures in place. While isobutyl decanoate is reported as not meeting GHS hazard criteria, good laboratory practices should always be followed.[1]

General Handling:

• Handle in a well-ventilated area or under a chemical fume hood to minimize inhalation of any potential vapors.

• Avoid contact with skin, eyes, and clothing.[2]

• In case of contact, rinse the affected area immediately and thoroughly with water. For eye contact, continue rinsing for at least 15 minutes.[2]

• Ensure that eyewash stations and safety showers are readily accessible.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of isobutyl decanoate.

Property	Value
Molecular Formula	C₁₄H₂₈O₂
Molecular Weight	228.37 g/mol [1]
Appearance	Solid
Solubility	Insoluble in water
Storage Class	11 - Combustible Solids

Step-by-Step Disposal Protocol

The disposal of isobutyl decanoate must comply with all local, regional, and national regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

• Waste Collection and Storage:

  • Collect waste isobutyl decanoate in a designated, properly labeled, and sealed container. The container should be compatible with the chemical.

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.

• Handling Spills:

  • In the event of a spill, evacuate all non-essential personnel from the area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite, or a universal absorbent pad).

  • Carefully collect the absorbed material using non-sparking tools and place it into a suitable, closed container for disposal.

  • Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Final Disposal:

  • Dispose of the waste container through a licensed hazardous waste disposal company.

  • Do not dispose of isobutyl decanoate down the drain or in the regular trash.

  • Ensure all waste is labeled in accordance with regulatory requirements.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of isobutyl decanoate.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]

Personal protective equipment for handling Isobutyl decanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Isobutyl decanoate (B1226879) (CAS No. 30673-38-2). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks. While Isobutyl decanoate is not classified as a hazardous substance under the Globally Harmonized System (GHS), it is crucial to follow standard laboratory safety practices as its toxicological properties have not been exhaustively investigated.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to prevent accidental exposure when handling Isobutyl decanoate. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear NIOSH-approved safety glasses with side shields or tightly fitting safety goggles.[3]	Protects against potential splashes and aerosols.
Skin Protection	Wear a standard laboratory coat.	Prevents direct skin contact with the chemical.
Hand Protection	Handle with chemical-resistant gloves. Nitrile or neoprene gloves are recommended for incidental contact. For prolonged or direct contact, butyl rubber gloves offer excellent protection.[3]	Provides a barrier against skin absorption. It is important to inspect gloves for any tears or degradation before use.
Respiratory Protection	Not generally required under normal laboratory conditions with adequate ventilation.	If there is a risk of generating aerosols or working in a poorly ventilated area, a NIOSH-approved respirator may be necessary.

Operational Plan: Safe Handling and Storage

Handling:

• Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of any potential vapors.

• Avoid contact with skin and eyes.[2]

• Take precautionary measures against static discharge, especially when handling larger quantities.

• Use non-sparking tools to prevent ignition sources.

• Ground and bond containers when transferring the material.

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Keep away from heat, sparks, and open flames.

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. If contact lenses are worn, remove them if it can be done safely. Seek medical attention if irritation persists.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.
Inhalation	Move the exposed person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek medical attention if symptoms persist.
Ingestion	Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.

Disposal Plan

Proper disposal of Isobutyl decanoate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

• Collect waste Isobutyl decanoate and any contaminated materials (e.g., absorbent pads, gloves) in a designated and clearly labeled chemical waste container.

• The container should be compatible with the chemical and securely sealed.

Disposal Method:

• Dispose of the chemical waste through a licensed waste disposal contractor.

• Do not dispose of Isobutyl decanoate down the drain or in the regular trash.

• For small spills (<50ml), absorb the liquid onto an inert material like vermiculite (B1170534) or sand, place it in a sealed container, and dispose of it as chemical waste.

• All disposal activities must be in accordance with local, state, and federal regulations.

Safe Handling and Disposal Workflow

Caption: Workflow for the safe handling and disposal of Isobutyl decanoate.

References

• 1. Isobutyl decanoate | C14H28O2 | CID 121738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. combi-blocks.com [combi-blocks.com]
• 3. benchchem.com [benchchem.com]